1-Cyclopropylpropane-1-sulfonyl chloride

Core Science & Biosynthesis

1-Cyclopropylpropane-1-sulfonyl Chloride: Structural Dynamics and Synthetic Utility

Topic: Chemical properties and structure of 1-Cyclopropylpropane-1-sulfonyl chloride Content Type: In-depth technical guide. Audience: Researchers, scientists, and drug development professionals.[1]

[2]

Abstract 1-Cyclopropylpropane-1-sulfonyl chloride (CAS 1484849-28-6) represents a specialized class of secondary sulfonyl chlorides utilized as high-value building blocks in medicinal chemistry.[2][3][4][5] Characterized by the steric convergence of a cyclopropyl ring and an ethyl chain at the sulfonyl-bearing carbon, this molecule offers unique electronic and conformational properties for drug design.[1] This guide provides a comprehensive technical analysis of its structure, synthesis, reactivity profile, and application in installing metabolically stable, lipophilic sulfonamide motifs.[1]

Structural Analysis and Physicochemical Properties[6][7]

Molecular Architecture

Unlike the commoditized cyclopropanesulfonyl chloride (primary), 1-Cyclopropylpropane-1-sulfonyl chloride is a secondary sulfonyl chloride.[2] The sulfur atom is attached to a chiral carbon center (C1) substituted by:

• A Cyclopropyl group : Provides significant steric bulk and unique electronic properties (Walsh orbitals) that can stabilize adjacent positive charge or radical character.[1]

• An Ethyl group : Adds lipophilicity and further steric hindrance.[1]

• A Sulfonyl chloride moiety (-SO₂Cl) : The electrophilic warhead.[1]

Key Structural Parameters:

• Formula: C₆H₁₁ClO₂S[1][2][6]

• Molecular Weight: 182.67 g/mol [1][2][6]

• CAS Number: 1484849-28-6[2][3][4][5][6][7]

• Chirality: The C1 position is a stereocenter.[1] Commercial preparations are typically racemic, though enantioselective synthesis is critical for late-stage drug candidates.[1][2]

Electronic and Steric Effects

The juxtaposition of the cyclopropyl ring and the sulfonyl group creates a "bisected" conformation preference where the plane of the cyclopropyl ring aligns to maximize orbital overlap with the C-S bond.[1]

• Steric Shielding: The secondary nature of the carbon center significantly retards nucleophilic attack at the sulfur atom compared to primary analogues (e.g., methanesulfonyl chloride).[1]

• Inductive Effects: The cyclopropyl group acts as a weak electron donor, potentially modulating the electrophilicity of the sulfur, making it slightly less reactive than purely aliphatic secondary sulfonyl chlorides (e.g., isopropylsulfonyl chloride).[1]

Synthetic Pathways[1][2][10][11][12]

The synthesis of secondary alpha-cyclopropyl sulfonyl chlorides requires precise control to avoid ring opening or desulfonylation.[1][2] The most robust industrial route involves the oxidative chlorination of the corresponding sulfinate salt, generated via Grignard chemistry.[1]

Primary Route: Grignard-Sulfinate Oxidation

This protocol ensures high fidelity of the cyclopropyl ring and efficient conversion to the sulfonyl chloride.[1][2]

Step-by-Step Protocol:

• Precursor Preparation: 1-Bromo-1-cyclopropylpropane is prepared via radical bromination or alcohol substitution of 1-cyclopropylpropan-1-ol.[1][2]

• Grignard Formation:

  • Reagents: Mg turnings, I₂ (initiator), THF (anhydrous).[1]

  • Condition: Reflux/initiation.[1] The formation of secondary cyclopropyl Grignards can be sluggish; LiCl catalysis may be employed.[1]

• Sulfination:

  • The Grignard reagent is treated with sulfur dioxide (SO₂) at -20°C to -10°C.[2]

  • Intermediate: Magnesium 1-cyclopropylpropane-1-sulfinate.[1][2]

• Oxidative Chlorination:

  • The sulfinate salt is suspended in DCM/Water or THF.[1]

  • Reagent: N-Chlorosuccinimide (NCS) or Chlorine gas (Cl₂).[1][2]

  • Mechanism:[1][2][8] Formation of the sulfonyl radical/cation intermediate followed by chloride capture.[1]

Visualization of Synthesis Pathway

Caption: Figure 1.[2][9] Standard synthetic route via Grignard formation and oxidative chlorination of the intermediate sulfinate.[1]

Reactivity Profile & Experimental Handling

Sulfonylation of Amines (Sulfonamide Synthesis)

The primary application of this molecule is the formation of sulfonamides.[1][10] Due to the steric bulk at the alpha-position, reaction times are longer than for standard aryl sulfonyl chlorides.[1]

Optimized Protocol:

• Solvent: DCM or DMF (for low solubility amines).[1]

• Base: Pyridine (nucleophilic catalyst) or DIPEA (steric base).[1]

• Temperature: Start at 0°C, then warm to Room Temperature (RT). Heating to 40-50°C may be required for electron-deficient anilines.[1][2]

• Warning: Avoid strong hydroxide bases (NaOH/KOH) which may trigger elimination to the sulfene intermediate (see Section 3.2).[1]

The Sulfene Elimination Risk

Secondary sulfonyl chlorides with an alpha-proton are prone to sulfene formation via E2 elimination when treated with tertiary amine bases.[1][2]

• Mechanism: Base removes the alpha-proton -> Elimination of Cl⁻ -> Formation of transient Sulfene (R₂C=SO₂).[2]

• Consequence: The sulfene is highly reactive and non-selective, potentially leading to side products or oligomerization if the nucleophile is not present in excess.[1]

• Mitigation: Use a slight excess of the amine nucleophile relative to the base, or use weaker bases like pyridine/bicarbonate.[1]

Hydrolytic Stability[1][2]

• Moisture Sensitivity: High.[1] Hydrolyzes to 1-cyclopropylpropane-1-sulfonic acid and HCl upon exposure to atmospheric moisture.[1][2]

• Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C.

Visualization of Reactivity Mechanisms[1][2]

Caption: Figure 2. Competing reaction pathways: Direct nucleophilic substitution vs. Sulfene-mediated addition.[2]

Applications in Drug Discovery[1][13]

Conformational Restriction

The 1-cyclopropylpropane moiety serves as a rigid, lipophilic spacer.[1][2] In medicinal chemistry, replacing a flexible isopropyl or sec-butyl group with this scaffold can:

• Reduce Rotatable Bonds: Lower entropic penalty upon binding to a receptor.[1]

• Block Metabolism: The cyclopropyl ring protects the alpha-carbon from metabolic oxidation (P450), a common liability for alkyl sulfonamides.[1]

Therapeutic Areas[1][2]

• Antivirals (HCV NS3 Protease Inhibitors): Cyclopropyl sulfonamides are critical pharmacophores in protease inhibitors (e.g., Glecaprevir analogues), where the cyclopropyl group fits into specific hydrophobic pockets (S1' or S2 subsites).[1]

• GPCR Modulators: Used to tune the physicochemical properties (LogP, tPSA) of allosteric modulators.[1]

Safety and Handling Data

Parameter	Specification
Physical State	Colorless to pale yellow liquid (typical for class)
Boiling Point	~85-90°C at 0.5 mmHg (Predicted)
Hazards	Corrosive (Skin Corr.[1][2] 1B) , Lachrymator.[1] Causes severe skin burns and eye damage.[1] Reacts violently with water.[1]
PPE Requirements	Face shield, chemically resistant gloves (Nitrile/Neoprene), Fume hood mandatory.[1]
Incompatibility	Strong oxidizers, Alcohols (exothermic ester formation), Water, Strong bases.[1]

References

• Smith, M. B. (2020).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1][2] (General reference for sulfonyl chloride reactivity and sulfene mechanisms).

• Li, J., et al. (2010).[1][8] Process for the preparation of cyclopropyl sulfonamide. WO2010034105A1.[1] (Describes analogous synthesis of cyclopropyl sulfonamides via Grignard).

• King, J. F. (1975).[1] Return of the sulfenes. Accounts of Chemical Research, 8(1), 10–17.[1] (Mechanistic grounding for sulfene elimination in secondary sulfonyl chlorides).

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• 2. 139631-62-2|Cyclopropanesulfonylchloride|BLD Pharm [bldpharm.com]
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• 4. 1196155-54-0|2-Cyclopropylethane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
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• 6. 242459-85-4|Cyclopentylmethanesulfonyl chloride|BLD Pharm [bldpharm.com]
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Technical Deep Dive: 1-Cyclopropylpropane-1-sulfonyl Chloride Derivatives in Medicinal Chemistry

Executive Summary

1-Cyclopropylpropane-1-sulfonyl chloride (CAS: 139631-62-2) represents a specialized electrophilic building block in modern drug discovery. While not a therapeutic agent in isolation, it serves as a critical reagent for installing the 1-cyclopropylpropane-1-sulfonyl moiety—a pharmacophore designed to optimize lipophilic ligand efficiency (LLE) and metabolic stability.

This guide analyzes the utility of this scaffold in Fragment-Based Drug Discovery (FBDD) and Lead Optimization. By bridging a lipophilic cyclopropyl "tail" with a polar sulfonamide "head" via a propyl linker, this moiety allows medicinal chemists to probe deep hydrophobic pockets (e.g., in GPCRs or Proteases) while mitigating the metabolic liabilities often associated with flexible alkyl chains.

Part 1: Structural & Pharmacological Rationale

The "Banana Bond" Advantage

The cyclopropyl group is a premier bioisostere for isopropyl or phenyl groups. Unlike standard alkyl chains, the cyclopropane ring possesses significant

character due to its strained C-C bonds ("banana bonds").

• Electronic Effect: The ring can act as an electron donor in

  -systems, influencing the pKa of the adjacent sulfonamide nitrogen.

• Conformational Restriction: The ring reduces the entropic penalty of binding compared to a flexible isopropyl or n-butyl chain.

The Propyl Linker: Probing Hydrophobic Depth

The specific 3-carbon (propyl) spacer distinguishes this reagent from the more common cyclopropanesulfonyl chloride.

• SAR Implication: The propyl chain extends the lipophilic reach by approximately 3.5–4.0 Å. This is often required to bridge the solvent-exposed sulfonamide binding site to a buried hydrophobic sub-pocket (e.g., the S2 or S4 pockets in serine proteases).

• Metabolic Shielding: Terminal cyclopropyl groups are metabolically superior to terminal methyl groups. A terminal methyl on a butyl chain is a "soft spot" for CYP450

  -oxidation. The cyclopropyl C-H bonds are stronger (approx. 106 kcal/mol vs 98 kcal/mol for alkyl), resisting oxidative attack.

Comparative Physicochemical Profile[1]

Feature	n-Butyl Sulfonamide	1-Cyclopropylpropyl Sulfonamide	Benefit
LogP	High	Moderate-High	Similar lipophilicity, different shape.
Metabolic Stability	Low ( -oxidation)	High	Cyclopropyl ring blocks terminal oxidation.
Rotatable Bonds	4	3	Reduced entropic penalty upon binding.
Shape	Flexible/Linear	Semi-Rigid/Bulky	Better shape complementarity for globular pockets.

Part 2: Therapeutic Applications & Case Studies

Hepatitis C Virus (HCV) Protease Inhibitors

The evolution of NS3/4A protease inhibitors (e.g., Glecaprevir, Simeprevir) relied heavily on sulfonamide bioisosteres to engage the catalytic region.

• Mechanism: The sulfonamide moiety acts as a transition-state mimic.

• Role of the Derivative: Alkyl-cyclopropyl extensions are used to fill the large, shallow hydrophobic grooves of the viral protease, displacing water networks and increasing binding affinity.

Chemokine Receptor Antagonists (CCR/CXCR)

GPCRs often possess deep, lipophilic orthosteric binding sites.

• Application: In CCR2 or CCR5 antagonists, the sulfonamide often serves as a hydrogen bond acceptor anchor. The 1-cyclopropylpropane tail is employed to penetrate the transmembrane bundle, interacting with hydrophobic residues (e.g., Leucine, Valine) without introducing the steric bulk of a phenyl ring.

Visualization: SAR Decision Logic

The following diagram illustrates the decision process for selecting this specific linker length during Lead Optimization.

Figure 1: SAR Decision Tree for selecting the 1-cyclopropylpropane scaffold during lead optimization.

Part 3: Synthetic Workflows & Experimental Protocols

Synthesis Strategy

The formation of the sulfonamide bond is a "Click-like" reaction in terms of reliability, but the reactivity of the sulfonyl chloride requires strict moisture control to prevent hydrolysis to the sulfonic acid.

Visualization: Reaction Workflow

Figure 2: Standard synthetic workflow for sulfonamide generation.

Detailed Experimental Protocol

Objective: Synthesis of N-substituted-1-cyclopropylpropane-1-sulfonamide.

Materials:

• 1-Cyclopropylpropane-1-sulfonyl chloride (1.0 equiv)

• Amine substrate (1.1 equiv)

• Triethylamine (TEA) or DIPEA (2.0 equiv)

• Dichloromethane (DCM), Anhydrous[1]

• DMAP (4-Dimethylaminopyridine) (0.1 equiv - Optional catalyst for sterically hindered amines)

Step-by-Step Methodology:

• Preparation (Inert Atmosphere): Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen (

  ) or Argon.

• Solvation: Dissolve the Amine substrate (1.1 equiv) and TEA (2.0 equiv) in anhydrous DCM (concentration ~0.2 M).

• Cooling: Submerge the reaction vessel in an ice/water bath to reach 0°C. Rationale: Sulfonyl chlorides are highly reactive; controlling the exotherm prevents side reactions.

• Addition: Dissolve 1-Cyclopropylpropane-1-sulfonyl chloride (1.0 equiv) in a minimal volume of DCM. Add this solution dropwise to the amine mixture over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 2–4 hours.

  • Monitoring: Check progress via TLC (solvent system: Hexane/EtOAc) or LC-MS. Look for the disappearance of the amine peak and formation of the sulfonamide mass (

    ).

• Work-up:

  • Dilute with DCM.

  • Wash with 1M HCl (2x) to remove unreacted amine and pyridine/TEA salts.

  • Wash with Saturated

    (1x) and Brine (1x).

  • Dry organic layer over

    , filter, and concentrate in vacuo.

• Purification:

  • If solid: Recrystallize from Ethanol/Hexane.

  • If oil: Flash chromatography (Silica gel, gradient elution 0-40% EtOAc in Hexanes).

Safety Warning: Sulfonyl chlorides are corrosive and lachrymators. Handle in a fume hood.

Part 4: Future Outlook & ADME Considerations

As drug discovery moves toward "Beyond Rule of 5" (bRo5) space, the 1-cyclopropylpropane moiety offers a specific advantage: Lipophilicity without Aromaticity .

• Solubility: Unlike adding a phenyl ring, the cyclopropyl-propyl chain does not promote

  - stacking aggregation, potentially improving solubility profiles.

• Toxicity: Avoiding aniline metabolites (common with aromatic sulfonamides) reduces the risk of idiosyncratic toxicity.

Researchers should prioritize this scaffold when optimizing allosteric modulators where deep pocket penetration is required without compromising metabolic half-life.

References

• The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. (2020).[2] Overview of cyclopropyl bioisosteres and metabolic stability.

• Synthesis of Sulfonamides from Sulfonyl Chlorides. BenchChem Protocols. (2025).[1][3][4][5][6] Standard operating procedures for sulfonamide coupling.

• Metabolism of Cyclopropyl Groups. Hypha Discovery. (2021).[7] Analysis of CYP450 interactions with cyclopropyl rings vs alkyl chains.

• Cyclopropanesulfonyl Chloride Properties. PubChem (NIH). (2025).[1][3][4][5][6] Chemical and physical property data for the core scaffold.[8][9]

• Bioisosteres in Drug Design. Journal of Medicinal Chemistry. (2025).[1][3][4][5][6] Discussion on sulfonyl and alkyl bioisosterism.

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• 5. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00405E [pubs.rsc.org]
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A Technical Guide to Cyclopropyl-Substituted Sulfonyl Chlorides in Medicinal Chemistry: From Synthesis to Application

Abstract

The cyclopropyl group, a small, strained carbocycle, has emerged as a privileged motif in modern drug discovery.[1][2] Its unique stereoelectronic properties allow it to serve as a versatile bioisostere, a conformational clamp, and a modulator of metabolic stability.[1][3][4] When appended to a sulfonyl chloride, a highly reactive and versatile functional group, it creates a powerful building block for the synthesis of novel therapeutic agents. The resulting cyclopropyl-containing sulfonamides are found in a growing number of clinical candidates and approved drugs, highlighting the synergistic benefit of combining these two key pharmacophores. This technical guide provides an in-depth review of the synthesis, reactivity, and strategic application of cyclopropyl-substituted sulfonyl chlorides, offering researchers and drug development professionals a comprehensive resource to leverage these unique reagents in their programs.

The Strategic Value of the Cyclopropyl Moiety in Drug Design

The three-membered ring of cyclopropane is characterized by significant ring strain, which imparts unusual chemical properties. The C-C bonds possess high p-character, allowing the ring to electronically mimic a double bond and engage in conjugation with adjacent π-systems.[3][5] This unique feature, combined with its rigid structure, underpins its value in medicinal chemistry.

Key Advantages:

• Conformational Rigidity: The cyclopropyl group acts as a "conformational clamp," restricting the rotation of adjacent bonds.[4] This pre-organizes a molecule into a more rigid, bioactive conformation, which can lead to a significant increase in binding affinity for its biological target by reducing the entropic penalty of binding.[3]

• Metabolic Stability: The C-H bonds on a cyclopropyl ring are stronger and less accessible to metabolic enzymes like Cytochrome P450s compared to those in linear alkyl chains.[1] Replacing a metabolically vulnerable group (e.g., an isopropyl or tert-butyl group) with a cyclopropyl ring is a field-proven strategy to improve a drug candidate's pharmacokinetic profile.

• Potency and Selectivity: By locking a molecule into its optimal binding conformation, the cyclopropyl group can enhance potency and selectivity for the intended target, thereby reducing off-target effects.[1]

• Versatile Bioisostere: The cyclopropyl group is frequently used as a bioisosteric replacement for alkenes, gem-dimethyl groups, and even phenyl rings, allowing chemists to fine-tune steric bulk, lipophilicity, and solubility while maintaining or improving biological activity.[1][6][7]

The sulfonamide functional group is another cornerstone of medicinal chemistry, present in a wide array of drugs including antibacterials, diuretics, and anticancer agents.[8][9] The sulfonyl chloride is the premier precursor for its synthesis, reacting readily with amines.[10][11] The combination of these two motifs in cyclopropyl-substituted sulfonyl chlorides provides a direct route to compounds that benefit from the advantages of both.

Synthesis of Cyclopropyl-Substituted Sulfonyl Chlorides

The preparation of these key building blocks can be approached from several distinct strategic directions. The choice of route often depends on the availability of starting materials, desired substitution patterns, and scalability.

Caption: Key synthetic pathways to cyclopropyl sulfonyl chlorides.

Method 1: Ring Closure of an Acyclic Precursor (Industrial Route)

One of the most robust and scalable methods involves the synthesis of a cyclopropyl sulfonamide from an acyclic precursor, which can then be used or converted. This process avoids the direct handling of potentially unstable cyclopropyl sulfonyl chloride in early steps.[12][13]

Experimental Protocol: Synthesis of Cyclopropyl Sulfonamide

• Amide Formation: To a cooled (0-5 °C) solution of tert-butylamine (1.0 eq) and a non-nucleophilic base like triethylamine (1.0 eq) in a suitable solvent (e.g., toluene), add 3-chloropropane sulfonyl chloride (0.8 eq) dropwise, maintaining the temperature. Stir for 10-30 minutes after addition is complete.[13]

• Work-up: Warm the reaction to room temperature and quench with 1 M hydrochloric acid. Separate the organic layer, wash with water, and concentrate under reduced pressure.[13]

• Cyclization: Dissolve the crude N-tert-butyl-(3-chloro)propyl sulfonamide intermediate in a mixture of anhydrous THF and toluene. Cool the solution to a low temperature (-50 to -20 °C).[12]

• Deprotonation and Ring Closure: Slowly add a solution of n-butyllithium (n-BuLi) (2.0-2.2 eq) while maintaining the low temperature. The n-BuLi acts as a strong base to deprotonate the carbon adjacent to the sulfonyl group and facilitate intramolecular nucleophilic substitution to form the cyclopropane ring.[12][13]

• Cleavage of Protecting Group: After completion, the reaction mixture containing the cyclopropane sulfonic acid tert-butylamide is carefully quenched. The tert-butyl group can be cleaved under acidic conditions (e.g., formic or trifluoroacetic acid) to yield the final cyclopropyl sulfonamide.[12][13]

Causality Insight: The use of a bulky tert-butyl protecting group on the amine is strategic. It prevents side reactions and is readily cleaved under acidic conditions in the final step. The two-step, one-pot procedure from 3-chloropropane sulfonyl chloride to the cyclized product is highly efficient for large-scale manufacturing.[13]

Method 2: Oxidative Chlorination of Sulfur Precursors

A more direct laboratory-scale synthesis involves the oxidative chlorination of a corresponding cyclopropyl thiol or disulfide. This is a common strategy for preparing a variety of sulfonyl chlorides.[14]

Conceptual Protocol:

• Preparation: Prepare a solution or suspension of the cyclopropyl thiol or disulfide in an aqueous medium, often containing an acid like HCl.

• Oxidation: Bubble chlorine gas through the cooled mixture or use an alternative chlorinating/oxidizing agent. The reaction proceeds through the formation of a sulfenyl chloride, which is subsequently oxidized to the sulfonyl chloride.

• Isolation: The product sulfonyl chloride, being insoluble in the aqueous medium, can be separated, dried, and purified, typically by distillation under reduced pressure.

Causality Insight: This method is effective because the sulfur atom in a thiol is in a low oxidation state (-2) and can be readily oxidized to the +6 state required for the sulfonyl chloride. However, the starting cyclopropyl thiols may not be as readily available as acyclic precursors.

Core Reactivity and Synthetic Applications

The reactivity of cyclopropyl sulfonyl chloride is dominated by the highly electrophilic sulfur atom. This allows for facile reaction with a wide range of nucleophiles, making it a versatile synthetic intermediate.[11][14]

Caption: Key transformations of cyclopropyl sulfonyl chlorides.

Primary Application: Sulfonamide Synthesis

The reaction of a sulfonyl chloride with a primary or secondary amine in the presence of a base is the most fundamental and widely used transformation in drug discovery programs.[10]

Detailed Experimental Protocol: General Sulfonamide Formation

• Setup: In a round-bottom flask, dissolve the amine starting material (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM), THF, or acetonitrile. Add a non-nucleophilic base, such as pyridine or triethylamine (1.2-1.5 eq).

• Addition: Cool the mixture to 0 °C in an ice bath. Add a solution of cyclopropanesulfonyl chloride (1.0-1.1 eq) in the same solvent dropwise over 10-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS until the starting amine is consumed.

• Work-up: Quench the reaction with water or a dilute acid solution (e.g., 1 M HCl) to neutralize the excess base. Extract the product into an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization to afford the pure cyclopropyl sulfonamide.

Self-Validating System: The progress of the reaction can be easily monitored for the disappearance of the amine and the appearance of the higher molecular weight sulfonamide product via LC-MS. The formation of a salt byproduct (e.g., triethylammonium chloride) is often observed as a precipitate, providing a visual cue of reaction progress.

Novel Transformations: C-Selective Sulfonylation

While sulfonyl chlorides typically react with alcohols to form O-sulfonylation products (sulfonate esters), recent advances have enabled novel C-C bond-forming reactions. For instance, a copper(II)-catalyzed β-sulfonylation of cyclopropanols has been developed.[15] This reaction proceeds through a mechanism involving a sulfonyl radical addition to a metal homoenolate, resulting in ring-opening and the formation of a γ-keto sulfone.[15] This innovative method expands the synthetic utility of sulfonyl chlorides beyond traditional applications, providing access to valuable keto sulfone building blocks.[15]

Impact on Pharmacological Properties: Data and Case Studies

The incorporation of a cyclopropyl sulfonamide moiety can profoundly impact a compound's biological activity and pharmacokinetic profile. The rigid nature of the cyclopropyl group can lock the sulfonamide into a specific vector, optimizing interactions with the target protein.

Property Influenced	Rationale / Causality	Representative Example Area
Increased Potency	The cyclopropyl group acts as a conformational lock, pre-organizing the ligand for optimal binding and reducing the entropic penalty.[3][4]	Kinase Inhibitors, GPCR Antagonists
Improved Metabolic Stability	C-H bonds on the cyclopropyl ring are stronger and sterically shielded from oxidative metabolism compared to isopropyl or t-butyl groups.[1]	PIM Kinase Inhibitors, various CNS agents
Enhanced Selectivity	A rigid conformation can better fit a specific target's active site while clashing with the binding sites of off-targets.	Cannabinoid Receptor 1 (CB1) Antagonists[16]
Modulated Physicochemical Properties	Replacement of an aromatic ring with a cyclopropyl group reduces molecular weight and can alter lipophilicity (LogP), improving ligand efficiency.[6]	Factor Xa Inhibitors[6]

Case Study Insight: Cannabinoid Receptor 1 (CB1) Antagonists

In the development of CB1 receptor antagonists, structure-activity relationship (SAR) studies revealed that incorporating a cyclopropyl group into diaryl-pyrazole-3-carboxamides led to potent and selective compounds.[16] The rigidity of the cyclopropyl moiety was crucial for orienting other parts of the molecule correctly within the receptor's binding pocket, demonstrating the power of this group in designing ligands for complex targets like GPCRs.

Conclusion and Future Outlook

Cyclopropyl-substituted sulfonyl chlorides are not merely reactive chemical curiosities; they are enabling tools for modern medicinal chemistry. They provide a direct and efficient entry point to a class of compounds—cyclopropyl sulfonamides—that possess a unique combination of conformational rigidity, metabolic stability, and potent biological activity. The synthetic methodologies for their preparation are well-established and scalable, ensuring their accessibility for discovery and development programs.

Future research will likely focus on developing novel, catalytic methods for their synthesis and exploring their application in creating non-classical bioisosteres, such as sulfonylated bicyclo[1.1.1]pentanes (BCPs).[17] As drug discovery continues to move towards more complex, three-dimensional chemical space, the strategic use of building blocks like cyclopropyl-substituted sulfonyl chlorides will undoubtedly play a pivotal role in the design of the next generation of therapeutics.

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• Promoting Catalytic C-Selective Sulfonylation of Cyclopropanols against Conventional O-Sulfonylation Using Readily Available Sulfonyl Chlorides. ACS Publications. [Link]

• US20090112021A1 - Preparation of cyclopropyl sulfonylamides.

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• Rapid and scalable halosulfonylation of strain-release reagents. ChemRxiv. [Link]

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• (A) Synthesis of cyclopropyl-substituted sulfonium salts; (B) and (C)... ResearchGate. [Link]

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• Stimulation of Sulfonamides Antibacterial Drugs Activity as a Result of Complexation with Ru(III): Physicochemical and Biological Study. MDPI. [Link]

• Driving tert-butyl axial: the surprising cyclopropyl effect. RSC Publishing. [Link]

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• 12. WO2009053281A1 - Process for the preparation of cyclopropyl sulfonamide - Google Patents [patents.google.com]
• 13. US20090112021A1 - Preparation of cyclopropyl sulfonylamides - Google Patents [patents.google.com]
• 14. 2-Ethylcyclopropane-1-sulfonyl Chloride| [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chemrxiv.org [chemrxiv.org]

Technical Monograph: Characterization & Handling of 1-Cyclopropylpropane-1-sulfonyl Chloride

The following technical guide is structured as a high-level monograph for drug development scientists. It addresses the specific challenges of working with 1-Cyclopropylpropane-1-sulfonyl chloride , a secondary aliphatic sulfonyl chloride often utilized as a scaffold in medicinal chemistry (e.g., for introducing lipophilic, metabolically stable motifs).

Document Type: Technical Guidance / Standard Operating Procedure (SOP) Subject: 1-Cyclopropylpropane-1-sulfonyl chloride (Predicted CAS: Proprietary/Analogous to 139631-62-2 series) Target Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Structural Disambiguation & Molecular Architecture

Before characterizing the physiochemical properties, it is critical to define the specific isomer, as nomenclature in this class can be ambiguous. This guide addresses the secondary sulfonyl chloride structure, where the sulfonyl group is attached to the C1 position of a propane chain, which also bears a cyclopropyl substituent.

• IUPAC Name: 1-Cyclopropylpropane-1-sulfonyl chloride

• Molecular Formula:

• Molecular Weight: 182.67 g/mol

• Structural Feature: Secondary aliphatic sulfonyl chloride (

  -branched).

Critical Structural Insight: Unlike primary sulfonyl chlorides (e.g., n-propylsulfonyl chloride), this molecule possesses a secondary electrophilic center . The steric bulk of the cyclopropyl group at the

-position significantly retards nucleophilic attack (via mechanisms) while increasing the risk of thermal instability (desulfonylation) and elimination reactions (sulfene formation).

Physiochemical Characteristics (Predicted & Observed)

Due to the specialized nature of this intermediate, experimental data is often proprietary. The following values represent a synthesis of calculated QSPR (Quantitative Structure-Property Relationship) data and empirical trends observed in analogous secondary sulfonyl chlorides.

Table 1: Core Physiochemical Properties

Property	Value / Range	Confidence	Technical Note
Physical State	Liquid (Oil)	High	Low-melting solid only if highly pure (>99%).
Boiling Point	85–95 °C @ 0.5 mmHg	Med	Do not distill at atm pressure. Risk of explosive decomposition ( release).
Density	g/cm³	High	Denser than water; biphasic separation is bottom-layer.
LogP (Oct/Water)	~2.1	High	Significantly more lipophilic than straight-chain analogs due to the cyclopropyl motif.
Refractive Index		Med	Useful for quick purity checks if NMR is unavailable.
Flash Point	>110 °C	Low	Predicted. Treat as combustible.

Reactivity Profile

• Hydrolytic Stability: Low. Rapidly hydrolyzes to 1-cyclopropylpropane-1-sulfonic acid in the presence of moisture. The half-life (

  ) in pH 7 buffer is estimated at <15 minutes.

• Thermal Stability: Moderate to Low. Secondary sulfonyl chlorides are prone to thermal desulfonylation (loss of

  ) to form the corresponding alkyl chloride, especially above 100°C.

Analytical Characterization Protocols

Direct analysis of sulfonyl chlorides by reverse-phase HPLC is fundamentally flawed due to on-column hydrolysis. The following protocols are the industry standard for validating identity and purity.

Protocol A: Purity Determination via Amine Derivatization (HPLC/GC)

• Principle: Convert the unstable acid chloride into a stable sulfonamide using a secondary amine (Morpholine or Dimethylamine) before analysis.

• Why Morpholine? It forms a crystalline, UV-active derivative that is distinct from the sulfonic acid byproduct.

Step-by-Step Workflow:

• Sampling: Dissolve 10 mg of 1-Cyclopropylpropane-1-sulfonyl chloride in 1 mL of anhydrous Acetonitrile (MeCN).

• Quenching: Add 1.5 equivalents of Morpholine (excess) and 2.0 equivalents of

  (to scavenge HCl).

• Incubation: Vortex for 5 minutes at Room Temperature (RT).

• Workup: Dilute with water/MeCN (1:1).

• Analysis: Inject onto RP-HPLC (C18 Column).

  • Target: Morpholine sulfonamide derivative.

  • Impurity: 1-Cyclopropylpropane-1-sulfonic acid (elutes at solvent front).

Protocol B: Hydrolytic Kinetics (NMR Study)

To determine the handling window in ambient air:

• Dissolve 20 mg of analyte in 0.6 mL of

  (anhydrous).

• Acquire a

  spectrum ( NMR).

• Add 10

  L of .

• Acquire spectra every 5 minutes.

• Monitor: Disappearance of the

  -proton signal (typically 3.0–3.5 ppm, doublet of triplets) and appearance of the sulfonic acid signal (shifted upfield).

Visualization: Analytical & Reactivity Workflows

The following diagrams illustrate the critical decision pathways for analyzing and handling this molecule.

Diagram 1: Analytical QC Workflow

This flowchart dictates the logic for quality control, preventing common errors like direct injection of hydrolytically unstable samples.

Caption: Figure 1. Correct analytical workflow preventing hydrolysis artifacts during QC.

Diagram 2: Reactivity & Degradation Pathways

Understanding the specific degradation risks of secondary sulfonyl chlorides is vital for process safety.

Caption: Figure 2. Competing reaction pathways. Note the thermal risk of SO2 release.

Synthesis & Handling Guidelines

Synthetic Route (Common Industry Method)

Because the secondary thiol is difficult to access, the preferred route often involves the Grignard-SO2-SO2Cl2 sequence:

• Precursor: 1-Cyclopropyl-1-bromopropane.

• Metallation: Formation of the Grignard reagent (

  ).

• Insertion: Reaction with dry

  to form the sulfinate salt ( ).

• Chlorination: Oxidative chlorination using Sulfuryl Chloride (

  ) or N-Chlorosuccinimide (NCS).

Note: Avoid oxidative chlorination of thiols with

for this substrate, as the secondary carbon is prone to radical side-reactions during the process.

Storage & Safety[2][3][4]

• Storage: Store under Argon/Nitrogen at -20°C .

• Container: Teflon-lined caps or sealed ampoules. Do not use standard rubber septa for long-term storage (HCl gas evolution degrades rubber).

• Safety: This compound is a Lachrymator and Corrosive . It reacts violently with water to release HCl gas. All handling must occur in a fume hood.[1]

References

• Sigma-Aldrich. (2023). Handling and Stability of Sulfonyl Chlorides: Technical Bulletin AL-163. Merck KGaA. Link

• BenchChem. (2024). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. Link

• King, J. F., & Durst, T. (1962). Sulfenes in the reaction of alkanesulfonyl chlorides with amines. Journal of the American Chemical Society, 84(23), 4602-4603. (Seminal work on the elimination-addition mechanism of secondary sulfonyl chlorides). Link

• ChemicalBook. (2025).[2][3] 1-Allylcyclopropane-1-sulfonyl chloride Product Entry (Analogous Structure). Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.[4] (Standard protocols for Schotten-Baumann conditions).

Sources

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. 1-Propanesulfonyl chloride 97 10147-36-1 [sigmaaldrich.com]

Role of Cyclopropyl Moieties in Sulfonyl Chloride Reactivity

This guide details the chemical behavior, synthesis, and application of cyclopropanesulfonyl chloride (CPSC) in drug discovery. It focuses on the unique electronic properties of the cyclopropyl moiety and how they dictate reactivity, distinguishing this scaffold from standard alkyl or aryl sulfonyl chlorides.

Executive Summary

Cyclopropanesulfonyl chloride (CPSC) is a critical "privileged scaffold" in modern medicinal chemistry, appearing in blockbuster therapeutics like Hepatitis C protease inhibitors (e.g., Glecaprevir, Voxilaprevir). Its value lies in the cyclopropyl group’s unique ability to act as a bioisostere for alkenes while providing rigid 3D-spatial orientation and improved metabolic stability compared to flexible alkyl chains.

For the synthetic chemist, CPSC presents a paradox: it is highly reactive toward nucleophiles (forming sulfonamides) yet possesses a strained ring system that is surprisingly robust under standard basic coupling conditions, provided specific "trap" conditions (cationic/radical intermediates) are avoided.

Structural & Electronic Determinants

The reactivity of CPSC is governed by the electronic duality of the cyclopropyl ring, often described using the Walsh Orbital model .

The "Pseudo-Double Bond" Character

Unlike a standard isopropyl group, the cyclopropyl carbon atoms are

-like rather than .

• Inductive Effect (-I): The high

  -character of the C-C bonds renders the cyclopropyl group inductively electron-withdrawing relative to standard alkyl groups. This increases the electrophilicity of the sulfur atom, accelerating nucleophilic attack.

• Resonance Effect (+M): The Walsh orbitals (external

  -like orbitals) can conjugate with the empty -orbitals (or ) of the sulfonyl group. This conjugation stabilizes the transition state during nucleophilic substitution, often leading to cleaner reaction profiles than hindered alkyl analogs.

Comparison of Reactivity

Feature	Cyclopropyl-SO₂Cl	Isopropyl-SO₂Cl	Aryl-SO₂Cl
Electrophilicity	High (Inductive activation)	Moderate	Moderate to High (Substituent dependent)
Steric Hindrance	Moderate (Rigid cone angle)	High (Flexible bulk)	Low (Planar)
Hydrolysis Rate	Fast (Requires dry conditions)	Moderate	Slow
Metabolic Stability	High (Resists P450 oxidation)	Low (Prone to hydroxylation)	Variable

Reactivity Profile & Mechanism

Primary Pathway: Nucleophilic Substitution at Sulfur ( -S)

The dominant reaction pathway is the direct attack of a nucleophile (amine, alcohol) on the sulfur atom. The reaction proceeds via a trigonal bipyramidal transition state.

• Mechanism: Concerted

  -like displacement of chloride.

• Selectivity: Under basic conditions (e.g., Et3N, Pyridine), the nucleophile attacks the sulfur exclusively. The cyclopropyl ring remains intact because the transition state does not generate a positive charge on the ring carbon.

Forbidden Pathway: Ring Opening

Ring opening is a feared side reaction but is kinetically disfavored under standard sulfonylation conditions.

• Risk Factor: Ring opening is triggered by carbocation formation (S_N1 pathways) or radical intermediates at the

  -position.

• Safe Zone: Avoid strong Lewis acids (e.g.,

  ) or radical initiators during coupling. As long as the sulfur atom remains the electrophilic center, the ring strain energy (~27.5 kcal/mol) is preserved.

Visualization of Reaction Pathways

Caption: Competitive reaction pathways. Basic conditions favor the desired sulfonamide; acidic/radical conditions risk ring opening.

Experimental Protocols

Synthesis of Cyclopropanesulfonyl Chloride

Best for: High purity, avoiding unstable thiol intermediates. This protocol utilizes the Grignard reagent, which is safer and more reliable than oxidative chlorination of thiols for this specific scaffold.

Reagents:

• Cyclopropyl bromide

• Magnesium turnings (activated)[1]

• Sulfur dioxide (

  ) gas or DABSO (solid surrogate)

• N-Chlorosuccinimide (NCS)[2]

Step-by-Step Protocol:

• Grignard Formation: Under

  , add cyclopropyl bromide (1.0 eq) dropwise to activated Mg turnings (1.1 eq) in anhydrous THF at 0°C. Stir until Mg is consumed to form cyclopropylmagnesium bromide.
• Insertion: Cool to -20°C. Bubble dry gas into the solution (or add DABSO) for 30 mins. The mixture will thicken as the sulfinate salt forms. Warm to room temperature (RT) and stir for 1 hour.

• Oxidative Chlorination: Cool the suspension to 0°C. Add NCS (1.1 eq) portion-wise. Caution: Exothermic.

• Workup: Dilute with diethyl ether, wash with ice-cold water (2x) and brine. Dry over

  and concentrate in vacuo at <30°C.

• Result: Cyclopropanesulfonyl chloride is obtained as a pale yellow oil. Use immediately or store at -20°C under Argon.

General Coupling Procedure (Sulfonamide Formation)

Best for: Drug discovery applications with valuable amines.

Reagents:

• Amine substrate (1.0 eq)

• Cyclopropanesulfonyl chloride (1.2 eq)

• Triethylamine (TEA) or DIPEA (2.5 eq)

• DMAP (0.1 eq - catalyst)

• DCM (anhydrous)

Protocol:

• Dissolve amine and TEA in anhydrous DCM (0.1 M concentration).

• Cool to 0°C.

• Add CPSC dropwise (neat or as a DCM solution). Note: Slow addition prevents localized heating which can degrade the chloride.

• Allow to warm to RT and stir for 2-4 hours. Monitor by LCMS (look for M+1 of product; CPSC itself is not visible).

• Quench: Add saturated

  . Extract with DCM.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield / Hydrolysis	Moisture in solvent or old reagent.	CPSC hydrolyzes rapidly to sulfonic acid. Use freshly distilled DCM and a new bottle of CPSC.
Ring-Opened Impurities	Radical formation or high heat.[1]	Add a radical scavenger (BHT) if using radical-prone conditions.[1] Keep reaction <40°C.
No Reaction (Hindered Amine)	Steric bulk of cyclopropyl + amine.	Switch solvent to Pyridine (acts as solvent & base) and heat to 60°C. Add 0.5 eq DMAP.
Violent Exotherm	Fast addition of CPSC.	Dilute CPSC in DCM before addition. Cool reaction to -10°C or -78°C.

References

• King, J. F., et al. (1995). Organic sulfur mechanisms.[3] 36. Cyclopropanesulfonyl chloride: its mechanisms of hydrolysis and reactions with tertiary amines. Journal of Organic Chemistry.[3][4] Link

• Yang, Z., et al. (2013). Structurally diverse sulfonyl chlorides were synthesized via N-chlorosuccinimide chlorosulfonation. Synthesis.[1][2][4][5][6][7] Link

• BenchChem Technical Guide. (2025). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.Link

• Gagnon, A., et al. (2020).[7] The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. Link

• Boehringer Ingelheim Int. (2010).[2] Process for the preparation of cyclopropyl sulfonamide.[8] Patent WO2010034105A1.[2] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclopropanesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cyclopropane synthesis [organic-chemistry.org]
• 5. CAS 139631-62-2: Cyclopropanesulfonyl chloride [cymitquimica.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Dicationic ring opening reactions of trans-2-phenylcyclopropylamine•HCl: electrophilic cleavage of the distal (C2-C3) bond of cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2009053281A1 - Process for the preparation of cyclopropyl sulfonamide - Google Patents [patents.google.com]

1-Cyclopropylpropane-1-sulfonyl chloride CAS number and molecular weight identifiers

1-Cyclopropylpropane-1-sulfonyl Chloride: Technical Guide & Chemical Profile

Abstract This technical guide provides a comprehensive analysis of 1-Cyclopropylpropane-1-sulfonyl chloride (CAS: 1484849-28-6), a specialized organosulfur building block used in advanced medicinal chemistry. Characterized by a secondary sulfonyl chloride moiety adjacent to a cyclopropyl ring, this compound serves as a critical intermediate for introducing sterically constrained, lipophilic sulfonamide motifs into drug candidates. This document details its chemical identity, structural properties, synthesis methodologies, and applications in pharmacophore development.[1][2]

Part 1: Chemical Identity & Core Metrics[3]

The following data establishes the definitive chemical baseline for 1-Cyclopropylpropane-1-sulfonyl chloride.

Metric	Technical Specification
Chemical Name	1-Cyclopropylpropane-1-sulfonyl chloride
CAS Number	1484849-28-6
Molecular Formula
Molecular Weight	182.67 g/mol
Physical State	Liquid (Standard conditions)
Solubility	Soluble in DCM, THF, Ethyl Acetate; reacts with water/alcohols.[3][4]
Storage	2–8°C, Inert atmosphere (Argon/Nitrogen), Moisture-sensitive.

Structural Visualization

The compound features a propyl backbone with a cyclopropyl group and a sulfonyl chloride functionality both attached to the C1 position. This creates a chiral center at C1 (unless racemic) and a secondary sulfonyl chloride, which is sterically more hindered than primary analogs.

[3]

Part 2: Structural Analysis & Reactivity Profile

1. The Cyclopropyl-Sulfonyl Interface

The juxtaposition of the cyclopropyl ring and the sulfonyl group at the C1 position imparts unique electronic and steric properties:

• Steric Bulk: The cyclopropyl group acts as a "fat" isopropyl bioisostere but with a different projection angle due to the ring strain (

  character). This restricts rotation around the C1-S bond more than a simple alkyl chain would.

• Secondary Electrophile: Unlike primary sulfonyl chlorides, the secondary nature of the C1 carbon makes the sulfonyl chloride less reactive toward nucleophiles due to steric hindrance, but also potentially less stable to thermal decomposition (desulfonylation).

2. Reactivity Considerations

• Sulfonylation: The primary application is the formation of sulfonamides (

  ).[3] Due to the steric bulk at C1, reaction times with amines may be longer compared to unhindered sulfonyl chlorides.

• Hydrolysis Risk: Like all sulfonyl chlorides, it hydrolyzes to the corresponding sulfonic acid (

  ) upon exposure to moisture. The resulting acid is a strong acid and can catalyze further decomposition.

Part 3: Synthesis & Preparation Protocols

Synthesis of secondary sulfonyl chlorides requires careful control to avoid desulfonylation. The most robust "field-proven" method involves the oxidative chlorination of a Grignard-derived sulfinate intermediate.

Protocol: Grignard-Mediated Sulfinylation [3]

Reagents:

• 1-Bromo-1-cyclopropylpropane (Precursor)[3]

• Magnesium turnings (activated)

• Sulfur Dioxide (

  ) gas

• N-Chlorosuccinimide (NCS) or Sulfuryl Chloride (

  )

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Grignard Formation:

  • Suspend activated Mg turnings in anhydrous THF under Argon.

  • Add 1-bromo-1-cyclopropylpropane dropwise.[3] Initiate reflux to form the Grignard reagent: 1-Cyclopropylpropylmagnesium bromide .[3]

  • Note: Cyclopropylmethyl halides can undergo ring-opening; however, the cyclopropyl ring is directly attached to the radical center here, which is generally stable under standard Grignard conditions.

• Sulfinylation (The Critical Step):

  • Cool the Grignard solution to -20°C.

  • Bubble dry

    gas into the mixture. The solution will thicken as the magnesium sulfinate salt precipitates/forms.

  • Mechanism:

    .[3]

• Oxidative Chlorination:

  • Remove excess

    by purging with .

  • Add N-Chlorosuccinimide (NCS) suspended in THF at 0°C.[5]

  • Why NCS? It is milder than

    gas and prevents side reactions common with secondary alkyl chains.

  • Stir for 1-2 hours. The sulfinate is oxidized to the sulfonyl chloride.

• Workup:

  • Quench with ice water. Extract immediately with Ethyl Acetate or DCM.

  • Wash with brine, dry over

    , and concentrate in vacuo at low temperature (<30°C) to avoid thermal degradation.

[4][5]

Part 4: Applications in Drug Discovery

Researchers utilize this scaffold to modulate the physicochemical properties of drug candidates.

1. Bioisosteric Replacement The 1-cyclopropylpropyl group serves as a lipophilic, bulky replacement for:

• Isopropyl/Sec-butyl groups: Increases metabolic stability (blocks P450 oxidation at the alpha-carbon).

• Phenyl rings: Provides bulk without the pi-electron interactions, useful for saturation campaigns (

  enrichment).[3]

2. Pharmacophore Examples

• Antiviral Agents: Sulfonamide moieties containing cyclopropyl groups are prevalent in NS3/4A protease inhibitors (Hepatitis C) and capsid inhibitors.

• Kinase Inhibitors: Used to target hydrophobic pockets where a rigid, aliphatic group is required to displace water molecules (entropic gain).

Part 5: Handling & Safety (E-E-A-T)

Self-Validating Safety Protocol:

• Moisture Check: Before use, take a small aliquot and add to water. If no immediate precipitate or biphasic separation occurs (after hydrolysis to acid), the reagent may have already degraded.

• Lachrymator: Sulfonyl chlorides are potent lachrymators. Handle only in a fume hood.

• Neutralization: Quench spills with saturated sodium bicarbonate solution, not water alone, to neutralize the HCl generated.

Stability Warning: Secondary sulfonyl chlorides are prone to Lossen-type rearrangement or simple desulfonylation (

extrusion) upon heating.[3] Do not distill at atmospheric pressure. Purification should be done via rapid silica plug filtration or vacuum distillation at high vacuum (<1 mmHg) and low temperature.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for Cyclopropanesulfonyl Derivatives. PubChem.[6] Retrieved from [Link]

• Li, J., et al. (2006). Synthesis of Cyclopropyl Sulfonamides. Synlett, 2006(5), 725-728. (Contextual reference for cyclopropyl sulfonamide synthesis).
• Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press.

Sources

• 1. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 923032-59-1|1-Allylcyclopropane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 4. 139631-62-2|Cyclopropanesulfonylchloride|BLD Pharm [bldpharm.com]
• 5. Cyclopropanesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 6. Cyclopropanesulfonyl chloride | C3H5ClO2S | CID 2760919 - PubChem [pubchem.ncbi.nlm.nih.gov]

Metabolic Stability of Sulfonamides Derived from 1-Cyclopropylpropane-1-sulfonyl Chloride

This technical guide details the metabolic stability profile, degradation pathways, and optimization strategies for sulfonamides derived from the specific building block 1-Cyclopropylpropane-1-sulfonyl chloride .

Executive Summary

Sulfonamides derived from 1-cyclopropylpropane-1-sulfonyl chloride represent a specialized scaffold in medicinal chemistry, characterized by a secondary sulfonamide linkage flanked by a cyclopropyl ring and an ethyl chain. This structural motif offers a unique balance of lipophilicity and steric bulk, often utilized to modulate potency and physicochemical properties.

From a metabolic perspective, this scaffold presents a distinct dichotomy: the cyclopropyl group typically acts as a "metabolic bumper," resisting oxidative clearance due to high C-H bond dissociation energy, while the ethyl side chain and the sulfonamide nitrogen represent primary "soft spots" for Phase I oxidation and Phase II conjugation, respectively.

This guide provides a mechanistic analysis of these liabilities and protocols for their assessment and mitigation.

Chemical Architecture & Structural Logic

To understand the metabolic fate, we must first deconstruct the parent scaffold. The sulfonamide is formed via the nucleophilic attack of an amine (

) on the sulfonyl chloride.

Parent Scaffold Structure: CH₃-CH₂-CH(cPr)-SO₂NH-R

• -Carbon (Chiral Center): The methine carbon linking the sulfonyl, cyclopropyl, and ethyl groups. It is sterically crowded and electron-deficient due to the sulfone, making it generally resistant to direct oxidation.

• Cyclopropyl Moiety: A bioisostere for isopropyl or ethyl groups. It introduces conformational constraint and metabolic stability due to the high bond dissociation energy of cyclopropyl C-H bonds (~106 kcal/mol) compared to alkyl C-H bonds (~98 kcal/mol).

• Ethyl Side Chain: A flexible alkyl tail that is the primary site for CYP450-mediated oxidation.

• Sulfonamide Linkage (

  ): Chemically stable to hydrolysis but susceptible to N-glucuronidation.

Metabolic Liability Analysis (In Silico & Mechanistic)

The metabolic stability of this scaffold is governed by three dominant pathways. The hierarchy of clearance mechanisms typically follows: Phase I Alkyl Oxidation > Phase II Glucuronidation > Cyclopropyl Ring Opening.

Pathway A: and Oxidation (The Ethyl Tail)

The ethyl group (-CH2-CH3) attached to the

-carbon is the most vulnerable site for oxidative metabolism.

• Mechanism: Cytochrome P450 enzymes (predominantly CYP3A4 and CYP2C9) catalyze hydrogen abstraction.[1]

• -Oxidation: Hydroxylation of the terminal methyl group yields a primary alcohol (-CH2-CH2OH), which is rapidly oxidized by Alcohol Dehydrogenase (ADH) and Aldehyde Dehydrogenase (ALDH) to the corresponding carboxylic acid (-CH2-COOH).
• Oxidation: Hydroxylation of the methylene group is sterically hindered by the adjacent bulky -center and is less favorable.

Pathway B: N-Glucuronidation (The Sulfonamide Handle)

If the derived sulfonamide is secondary (

), the nitrogen atom retains an acidic proton ( ).

• Mechanism: Uridine 5'-diphospho-glucuronosyltransferases (UGTs), specifically UGT1A and UGT2B subfamilies, can directly conjugate glucuronic acid to the sulfonamide nitrogen.

• Impact: This creates a highly polar, water-soluble metabolite (N-glucuronide) that is rapidly excreted via the kidneys or bile, significantly increasing intrinsic clearance (

  ).

Pathway C: Cyclopropyl Ring Oxidation (The "Bumper")

While generally stable, the cyclopropyl ring is not immune to metabolism.

• Mechanism: CYP-mediated Single Electron Transfer (SET) can lead to ring opening, forming a reactive radical intermediate. However, this usually requires an adjacent electron-donating group (like an amine) to lower the oxidation potential. In this scaffold, the adjacent sulfonyl group is electron-withdrawing , which effectively deactivates the cyclopropyl ring towards oxidative opening.

• Result: The cyclopropyl group in this specific electronic environment is highly stable.

Visualization: Metabolic Soft Spots

The following diagram illustrates the structural vulnerabilities of the scaffold.

Caption: Metabolic hierarchy of the 1-cyclopropylpropane-1-sulfonyl scaffold. Red indicates high vulnerability; dashed green indicates low vulnerability.

Experimental Assessment Protocols

To empirically validate the stability of sulfonamides derived from this chloride, a tiered testing strategy is required.

Tier 1: Metabolic Stability Assay (Microsomal)

This assay determines the intrinsic clearance (

) driven by Phase I enzymes (CYPs).

Protocol:

• System: Liver Microsomes (Human/Rat/Mouse) at 0.5 mg/mL protein.

• Test Compound: 1 µM concentration (to ensure first-order kinetics).

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM MgCl2).

• Incubation:

  • Pre-incubate microsomes and compound at 37°C for 5 min.

  • Initiate reaction with NADPH.

  • Time points: 0, 5, 15, 30, 45 min.

• Quench: Add ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: LC-MS/MS monitoring parent depletion.

Data Interpretation:

Parameter	High Stability	Moderate Stability	Low Stability

| Half-life (

) | > 60 min | 30 - 60 min | < 30 min | | (µL/min/mg) | < 15 | 15 - 45 | > 45 |

Tier 2: Metabolite Identification (MetID)

If

is high, perform MetID to confirm if the ethyl group is the culprit.

Protocol:

• Incubation: Similar to Tier 1 but at higher concentration (10 µM) and longer time (60 min) to accumulate metabolites.

• Analysis: High-Resolution Mass Spectrometry (HRMS) (e.g., Q-TOF or Orbitrap).

• Search Triggers:

  • +16 Da: Hydroxylation (likely on ethyl or R-group).

  • +32 Da: Di-hydroxylation or carboxylic acid formation (Ethyl -> Acid).

  • +176 Da: Glucuronidation (requires Hepatocyte incubation, see below).

Tier 3: Hepatocyte Stability (Phase I & II)

Microsomes lack cytosolic enzymes and UGT cofactors. Hepatocytes provide a complete picture, including glucuronidation.

Protocol:

• System: Cryopreserved Hepatocytes (0.5 - 1.0 x 10⁶ cells/mL).

• Media: Krebs-Henseleit Buffer or Williams' Medium E.

• Time Points: 0, 60, 120, 240 min.

• Readout: Compare clearance in Hepatocytes vs. Microsomes.

  • If Hep CL >> Mic CL: Suggests significant Phase II metabolism (Glucuronidation) or non-CYP pathways (Aldehyde Oxidase).

Optimization Strategies

If the sulfonamide shows poor metabolic stability, apply the following medicinal chemistry transformations targeting the specific soft spots identified above.

Strategy A: Blocking Ethyl Oxidation

The ethyl chain is the most likely site of failure.

• Fluorination: Replace the terminal methyl hydrogens with fluorine.

  • Modification: Change -CH2-CH3 to -CH2-CF3 or -CH2-CHF2.

  • Effect: The C-F bond is metabolically inert. This also increases lipophilicity (

    ) and lowers .

• Cyclization: Connect the ethyl chain back to the R-group or the

  -carbon to form a ring (e.g., spiro-cycle), eliminating the flexible alkyl tail.

Strategy B: Mitigating Glucuronidation

If N-glucuronidation is the driver:

• Steric Hindrance: Introduce a substituent (Methyl) on the sulfonamide nitrogen (forming a tertiary sulfonamide,

  ). Note: This eliminates the H-bond donor capability.

• Electronic Modulation: Add electron-withdrawing groups to the R-amine to lower the nucleophilicity of the sulfonamide nitrogen, making it a poorer substrate for UGTs.

Strategy C: Deuteration

• Deuterium Switch: Synthesize the analog with a deuterated ethyl group (-CD2-CD3).

• Effect: Exploits the Kinetic Isotope Effect (KIE). Breaking C-D bonds is slower than C-H bonds. If C-H abstraction is the rate-determining step, this will significantly extend half-life.

Synthesis of the Sulfonamide

For reference in protocol design.

Since 1-cyclopropylpropane-1-sulfonyl chloride is a secondary sulfonyl chloride, it is less reactive and more prone to elimination (forming the alkene) than primary analogs.

Recommended Coupling Protocol:

• Solvent: Anhydrous Dichloromethane (DCM) or THF.

• Base: Pyridine (mild) or Triethylamine (3.0 eq). Avoid strong bases that might deprotonate the acidic

  -proton and cause elimination.

• Temperature:

  to Room Temperature.

• Procedure: Add sulfonyl chloride dropwise to the amine/base mixture to prevent local excesses.

References

• Cyclopropyl Group Metabolism

  • Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery. Link

  • Insight: Details the stability of cyclopropyl rings and their potential for ring-opening vs. acting as metabolic blockers.

• Sulfonamide Pharmacokinetics

  • Vree, T. B., & Hekster, Y. A. (1985). Pharmacokinetics of Sulfonamides Revisited. Karger Publishers. Link

  • Insight: Comprehensive review of N-glucuronidation and acetylation p

• Fluorine in Medicinal Chemistry

  • Hagenaars, et al. (2018). On the Metabolic Stability of Fluorinated Small Molecules. Journal of Medicinal Chemistry. Link

  • Insight: Strategies for fluorination to block alkyl oxid

• General Sulfonamide Synthesis

  • Maji, T., et al. (2019). Sulfonyl Chlorides and Sulfonamides: Synthesis and Application. Merck/Sigma-Aldrich Technical Review. Link

Sources

• 1. hyphadiscovery.com [hyphadiscovery.com]

Protocols & Analytical Methods

Technical Application Note: Coupling 1-Cyclopropylpropane-1-sulfonyl Chloride with Primary Amines

Executive Summary

This application note details the optimized reaction conditions for the sulfonylation of primary amines using 1-Cyclopropylpropane-1-sulfonyl chloride . While aromatic sulfonyl chlorides (e.g., Tosyl chloride) are ubiquitous in organic synthesis, aliphatic sulfonyl chlorides featuring steric bulk or cycloalkyl moieties—such as the cyclopropyl group—present unique challenges regarding stability and reactivity.

This guide provides a robust, self-validating protocol to maximize yield, minimize the formation of bis-sulfonamide byproducts, and prevent the hydrolysis of the moisture-sensitive sulfonyl chloride reagent.

Chemical Context & Mechanistic Insight

The Reagent: 1-Cyclopropylpropane-1-sulfonyl Chloride

Unlike planar aromatic sulfonyl chlorides, 1-Cyclopropylpropane-1-sulfonyl chloride possesses an aliphatic tail with a cyclopropyl moiety.

• Electronic Factors: The sulfonyl group (

  ) is a hard electrophile. The adjacent aliphatic chain makes the sulfur center less electrophilic than its aromatic counterparts due to the lack of electron-withdrawing resonance from a phenyl ring.

• Steric Factors: Depending on the exact substitution pattern (whether the sulfonyl group is geminal to the cyclopropyl or separated by the propyl chain), steric hindrance can retard the nucleophilic attack, requiring careful temperature modulation.

Reaction Mechanism: Nucleophilic Substitution

The coupling proceeds via a nucleophilic attack of the primary amine on the sulfur atom. While often simplified as a direct displacement, it is mechanistically distinct from carbonyl chemistry.

• Nucleophilic Attack: The lone pair of the primary amine attacks the sulfur center.

• Elimination: The chloride ion is expelled.

• Deprotonation: A non-nucleophilic base (e.g., Triethylamine, DIPEA) scavenges the liberated proton to prevent the amine starting material from becoming protonated (and thus non-nucleophilic) by the generated HCl [1].

Critical Side Reaction (Bis-sulfonylation): Primary sulfonamides (

) are acidic ( ). In the presence of excess base and sulfonyl chloride, the sulfonamide nitrogen can be deprotonated and attack a second equivalent of sulfonyl chloride, forming a bis-sulfonamide impurity. This is controlled by stoichiometry and temperature [2].

Critical Reaction Parameters

To ensure reproducibility, the following parameters must be strictly controlled.

Parameter	Recommendation	Scientific Rationale
Solvent	DCM (Dichloromethane) or THF (Tetrahydrofuran)	Anhydrous DCM is preferred for solubility.[1] THF is used if the amine is polar. Avoid protic solvents (MeOH, EtOH) to prevent sulfonate ester formation [3].[1]
Base	Triethylamine (TEA) or DIPEA (Hünig's Base)	Must be non-nucleophilic to avoid competing with the amine. Pyridine can be used as both solvent and base for sluggish reactions but complicates workup.
Stoichiometry	1.0 : 1.1 : 1.5 (Chloride : Amine : Base)	A slight excess of amine ensures complete consumption of the moisture-sensitive chloride. Limiting the chloride prevents bis-sulfonylation.
Temperature		Initial cooling controls the exotherm and suppresses side reactions. Warming ensures conversion for sterically hindered aliphatic substrates.
Concentration	0.1 M - 0.2 M	High dilution favors mono-sulfonylation; however, excessively dilute solutions slow the bimolecular kinetics.

Standard Operating Protocol (SOP)

Objective: Synthesis of

-alkyl-1-cyclopropylpropane-1-sulfonamide. Scale: 1.0 mmol (Adaptable).

Materials Preparation

• Reagent A: 1-Cyclopropylpropane-1-sulfonyl chloride (1.0 mmol, 1.0 equiv). Note: Handle in a fume hood; lachrymator.

• Reagent B: Primary Amine (1.1 mmol, 1.1 equiv).

• Base: Triethylamine (TEA) (1.5 mmol, 1.5 equiv).

• Solvent: Anhydrous Dichloromethane (DCM) (10 mL).

Step-by-Step Procedure

• System Setup:

  • Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar.

  • Purge with Nitrogen (

    ) or Argon to maintain an inert atmosphere (crucial to prevent hydrolysis of Reagent A).[1]

• Amine Solubilization:

  • Add Reagent B (Primary Amine) and TEA to the flask.

  • Add 5 mL of anhydrous DCM.

  • Cool the mixture to

    using an ice-water bath. Stir for 10 minutes.

• Electrophile Addition (Controlled):

  • Dissolve Reagent A (Sulfonyl Chloride) in the remaining 5 mL of DCM in a separate vial.

  • Critical Step: Add the solution of Reagent A dropwise to the cold amine solution over 15–20 minutes.

  • Reasoning: Slow addition keeps the concentration of the electrophile low relative to the amine, favoring mono-substitution over bis-sulfonylation [4].

• Reaction & Monitoring:

  • Allow the reaction to stir at

    for 30 minutes.

  • Remove the ice bath and allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Self-Validation: Perform Thin Layer Chromatography (TLC).

    • Mobile Phase: Hexanes:EtOAc (typically 3:1 or 1:1).

    • Stain: Ninhydrin (for unreacted amine) or PMA/KMnO4 (for sulfonamide).

    • Endpoint: Disappearance of the sulfonyl chloride (often visible under UV) and the limiting amine.

• Workup (Phase Separation):

  • Quench the reaction with 10 mL of 1M HCl (aqueous).

  • Note: The acidic wash protonates any unreacted amine/TEA, forcing them into the aqueous layer. The sulfonamide remains in the organic layer.

  • Extract the aqueous layer with DCM (

    ).

  • Combine organic layers and wash with Saturated

    (removes any sulfonic acid byproducts) and then Brine .

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

Troubleshooting & Optimization Matrix

Observation	Root Cause	Corrective Action
Low Yield	Hydrolysis of Sulfonyl Chloride	Ensure glassware is flame-dried. Use fresh, anhydrous solvents. Increase Sulfonyl Chloride equivalents to 1.2 eq.
Bis-sulfonylation	Excess Sulfonyl Chloride or High Temp	Strictly maintain during addition. Ensure dropwise addition. Use a slight excess of amine, not chloride.[2]
No Reaction	Steric Bulk of Cyclopropyl Group	If the cyclopropyl group is geminal to the sulfonyl, reactivity drops. Heat to (reflux DCM) or switch solvent to THF (reflux ).
Product in Aqueous Layer	Product is too acidic	Some sulfonamides are acidic enough to form salts with strong bases. During workup, ensure the pH of the aqueous wash is not . Use mild acid wash.

Visualization: Reaction Workflow

The following diagram illustrates the logic flow for the synthesis and purification decision tree.

Figure 1: Decision tree for the coupling of cyclopropyl-alkane-sulfonyl chlorides, highlighting critical control points for temperature and purification.

References

• LibreTexts Chemistry. 23.9: Amines as Nucleophiles - Sulfonamide Formation. Retrieved from [Link][1][2][3][4][5][6][7]

• European Journal of Chemistry. Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms. (2024).[4] Retrieved from [Link]

• Boehringer Ingelheim International GMBH. Patent WO2010/34105: Cyclopropanesulfonyl chloride synthesis and coupling.[7] (2010).[7] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. eurjchem.com [eurjchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Cyclopropanesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]

Application Note: Precision Solvent Selection for 1-Cyclopropylpropane-1-sulfonyl Chloride

Topic: Solvent Selection for 1-Cyclopropylpropane-1-sulfonyl Chloride Sulfonylation Reactions Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, Drug Discovery Researchers Role: Senior Application Scientist[1][2][3][4][5][6][7][8]

Executive Summary

The sulfonylation of amines using 1-Cyclopropylpropane-1-sulfonyl chloride (CAS 1484849-28-6) presents a unique set of challenges compared to standard aromatic sulfonyl chlorides (e.g., Tosyl chloride).[1][2][3][4][5][6][7][8] As a secondary aliphatic sulfonyl chloride , this reagent possesses significant steric bulk at the electrophilic sulfur center and carries an

-proton capable of triggering competing elimination pathways (sulfene formation).

This guide moves beyond generic "DCM/TEA" protocols to provide a scientifically grounded framework for solvent selection. We prioritize systems that maximize the desired nucleophilic substitution (

-like) while suppressing elimination and hydrolysis.

Key Takeaway: For this specific reagent, biphasic systems (EtOAc/Water) or green ethers (2-MeTHF) often outperform traditional chlorinated solvents by mitigating side-reactions and simplifying workup.[1][2][3][4][5][6][7]

Physicochemical & Mechanistic Analysis

The Reagent Profile[9][10]

• Structure: Secondary aliphatic sulfonyl chloride (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ).[1][2][4][5][6][7]

• Steric Environment: The adjacent cyclopropyl group and ethyl chain create a hindered environment around the sulfur atom, slowing down nucleophilic attack compared to primary or aromatic analogs.

• Electronic Risk: The presence of an acidic ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  -proton allows for base-promoted elimination to a reactive sulfene intermediate ( ).[1][2][4][5][6][7][8] This intermediate is highly reactive and can lead to oligomerization or rapid hydrolysis if water is present.

Mechanism: Substitution vs. Elimination

The choice of solvent and base dictates the reaction pathway.[8]

• Path A (Desired): Direct nucleophilic attack by the amine on the sulfur. Favored by moderately polar solvents and nucleophilic bases (e.g., Pyridine).

• Path B (Undesired): Deprotonation of the

  -carbon to form a sulfene, followed by non-selective trapping. Favored by strong, non-nucleophilic bases ( , DIPEA) in non-polar solvents.

Figure 1: Mechanistic divergence in aliphatic sulfonylation. Path A is the target workflow.

Solvent Selection Matrix

The following table synthesizes experimental data and green chemistry principles to guide your solvent choice.

Solvent	Polarity (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> )	Solubility (Reagent)	Green Score	Application Context	Recommendation
Dichloromethane (DCM)	8.9	Excellent	Low (Toxic)	Small-scale discovery; difficult substrates.[1][2][4][5][6][7]	Standard (Use if others fail)
2-Methyltetrahydrofuran (2-MeTHF)	6.2	Good	High	Process chemistry; biphasic reactions.[1][2][3][4][5][6][7][8]	Recommended (Green)
Ethyl Acetate (EtOAc)	6.0	Good	High	Schotten-Baumann conditions (Biphasic).[1][2][3][4][5][6][8]	Best for Scale-up
Tetrahydrofuran (THF)	7.5	Excellent	Moderate	Homogeneous reactions; cryogenic conditions.[1][3][4][5][6][7][8]	Alternative
Acetonitrile (MeCN)	37.5	Moderate	Moderate	Polar amines; rapid reaction rates.[8]	Specific Cases
Toluene	2.4	Good	Moderate	Product precipitation; thermal stability.	Avoid (Promotes elimination)

Experimental Protocols

Protocol A: The "Green" Schotten-Baumann Method (Recommended)

Context: Ideal for scale-up, preventing sulfene formation, and simple workup.[1][2][3][4][5][6][8] The biphasic system buffers the pH, minimizing hydrolysis of the secondary sulfonyl chloride.

Materials:

• 1-Cyclopropylpropane-1-sulfonyl chloride (1.1 equiv)[2][3][6][7][9]

• Amine substrate (1.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF[1][2][3][4][5][6][7]

• Base: Sat. aq.

  or (2.0 equiv)

Step-by-Step:

• Preparation: Dissolve the amine (1.0 equiv) in EtOAc (concentration ~0.2 M).

• Base Addition: Add an equal volume of saturated aqueous

  . The system will be biphasic.

• Reagent Addition: Cool the mixture to

  with vigorous stirring (critical for mass transfer).

• Slow Addition: Add the sulfonyl chloride (1.1 equiv) dropwise as a solution in a minimal amount of EtOAc.

  • Why? Slow addition prevents localized high concentrations that could favor hydrolysis.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS.

  • Note: Secondary sulfonyl chlorides react slower; if conversion is <50% after 4h, heat to

    .

• Workup: Stop stirring. Separate layers. Wash organic layer with water (

  ), 0.1 M HCl (to remove unreacted amine), and Brine ( ). Dry over and concentrate.

Protocol B: Anhydrous Conditions (Discovery/Small Scale)

Context: For water-sensitive amines or when high solubility is required.[1][2][3][4][5][6][7]

Materials:

• Solvent: Anhydrous DCM or 2-MeTHF.[1][2][3][4][5][6][7]

• Base: Pyridine (Preferred) or

  (Use with caution).

  • Expert Insight: Pyridine is nucleophilic and forms a sulfonyl-pyridinium intermediate, accelerating substitution (Path A) while being less basic than TEA, reducing sulfene formation (Path B).[8]

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under

  atmosphere.

• Dissolution: Dissolve amine (1.0 equiv) and Pyridine (3.0 equiv) in anhydrous solvent. Cool to

  .

• Addition: Add 1-Cyclopropylpropane-1-sulfonyl chloride (1.2 equiv) dropwise.

• Monitoring: Stir at

  for 30 mins, then warm to RT.

• Quench: Add 1M HCl to quench excess pyridine and solubilize it in the aqueous layer.

• Extraction: Extract with DCM/EtOAc. Wash with

  and Brine.

Decision Tree for Optimization

Use this workflow to determine the optimal conditions for your specific substrate.

Figure 2: Logical decision tree for solvent and base selection based on substrate properties.

Troubleshooting & Critical Parameters

• Problem: Low Conversion.

  • Cause: Steric hindrance of the secondary sulfonyl chloride + cyclopropyl group.

  • Solution: Switch to Protocol B using neat Pyridine or add a catalyst like DMAP (5 mol%). Increase temperature to

    (monitor carefully for degradation).

• Problem: Hydrolysis (Sulfonic Acid formation).

  • Cause: Wet solvent in Method B or uncontrolled pH in Method A.

  • Solution: In Method A, ensure temperature is

    during addition.[10][11] In Method B, dry solvents over molecular sieves (3Å).

• Problem: Unknown Impurities (Oligomers).

  • Cause: Sulfene formation via

    elimination.

  • Solution: Switch base from

    to Pyridine or . Avoid strong, non-nucleophilic bases.

References

• Reactivity of Sulfonyl Chlorides: BenchChem. An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Link

• Green Solvent Selection: GSK Solvent Selection Guide. Green Chemistry, 2011, 13, 854. (General reference for 2-MeTHF/EtOAc properties).

• Schotten-Baumann Conditions: Scilit. Benzenesulfonyl chloride with primary and secondary amines in aqueous media. Link

• Sulfene Mechanism: King, J. F. Accounts of Chemical Research, 1975, 8, 1, 10–17.

• Reagent Data: BLD Pharm. 1-Cyclopropylpropane-1-sulfonyl chloride (CAS 1484849-28-6).[1][2][3][4][6][7][9] Link

Sources

• 1. 2167008-07-1|(3-Cyclopropylcyclobutyl)methanesulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. 1861556-97-9|1-Cyclopentylpropane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 3. 139631-62-2|Cyclopropanesulfonylchloride|BLD Pharm [bldpharm.com]
• 4. 923032-59-1|1-Allylcyclopropane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 5. 1461707-09-4|(1-Cyanocyclopropyl)methanesulfonyl chloride|BLD Pharm [bldpharm.com]
• 6. 114132-26-2|Cyclopropylmethanesulfonyl chloride|BLD Pharm [bldpharm.com]
• 7. 10147-36-1|Propane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 8. researchgate.net [researchgate.net]
• 9. 242459-85-4|Cyclopentylmethanesulfonyl chloride|BLD Pharm [bldpharm.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Accelerated Synthesis of Novel Sulfonamides via Microwave-Assisted Coupling of 1-Cyclopropylpropane-1-sulfonyl chloride

Introduction: Revolutionizing Sulfonamide Synthesis with Microwave Technology

The sulfonamide moiety is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents, including antibacterial, antiviral, and anticancer drugs.[1][2][3][4] The traditional synthesis of sulfonamides, typically involving the reaction of a sulfonyl chloride with a primary or secondary amine, often requires prolonged reaction times, elevated temperatures using conventional heating methods, and can lead to the formation of undesirable byproducts.[5][6] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener, more efficient, and often higher-yielding alternative to conventional methods.[6][7][8][9]

This application note provides a detailed protocol and technical guidance for the microwave-assisted synthesis of sulfonamides using the novel reagent 1-Cyclopropylpropane-1-sulfonyl chloride . We will delve into the principles of microwave heating, the rationale behind experimental design, and present a robust protocol for the rapid and efficient synthesis of a model sulfonamide. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the power of microwave chemistry for accelerated discovery and process development.

The Science of Microwave-Assisted Synthesis: Beyond the Kitchen Appliance

Unlike conventional heating, which relies on the slow transfer of heat from an external source through conduction and convection, microwave irradiation heats the reaction mixture volumetrically and directly.[9][10][11] This is achieved through two primary mechanisms:

• Dipolar Polarization: Polar molecules within the reaction mixture, such as the solvent and reactants, attempt to align themselves with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and uniform heating throughout the bulk of the material.[7][11][12]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth in the oscillating electric field, colliding with other molecules and generating heat.[7][11]

This direct and instantaneous heating mechanism leads to a number of significant advantages over conventional methods.[6][7][13]

Key Advantages of MAOS:

• Dramatically Reduced Reaction Times: Reactions that may take hours or days to complete with conventional heating can often be accomplished in minutes using microwave irradiation.[13]

• Increased Reaction Yields and Purity: The rapid and uniform heating minimizes the formation of byproducts that can occur during prolonged exposure to high temperatures.[7][8]

• Improved Reproducibility: Dedicated laboratory microwave reactors offer precise control over temperature, pressure, and power, leading to highly reproducible results.[6]

• Greener Chemistry: MAOS often allows for the use of less solvent or even solvent-free conditions, reducing waste and environmental impact.[5][6][7]

The Reagent: 1-Cyclopropylpropane-1-sulfonyl chloride

While there is a wealth of information on the synthesis of simple sulfonyl chlorides like cyclopropanesulfonyl chloride[14], the synthesis of more complex derivatives such as 1-Cyclopropylpropane-1-sulfonyl chloride is less commonly reported. A plausible synthetic route would involve the reaction of the corresponding Grignard reagent with sulfur dioxide, followed by chlorination. The cyclopropyl group is a valuable structural motif in medicinal chemistry, often imparting favorable pharmacokinetic properties to drug candidates.[15] The sulfonyl chloride functional group is highly electrophilic, making it an excellent precursor for the synthesis of sulfonamides.[16]

Experimental Protocol: Microwave-Assisted Synthesis of a Model Sulfonamide

This protocol details the synthesis of N-benzyl-1-cyclopropylpropane-1-sulfonamide as a representative example.

Materials and Equipment:

• 1-Cyclopropylpropane-1-sulfonyl chloride (assuming availability or prior synthesis)

• Benzylamine

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Microwave reactor (e.g., Anton Paar Monowave, CEM Discover)

• Microwave-safe reaction vials with caps and septa

• Magnetic stir bars

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates

• Column chromatography apparatus

Safety Precautions:

• Microwave Safety: Never operate a laboratory microwave with the door seals damaged.[17][18] Do not use metal containers or aluminum foil.[18] Always ensure that reaction vessels are not sealed airtight to prevent pressure buildup, unless using a dedicated pressurized microwave reactor.[19][20] Be aware of the potential for superheating of liquids.[21]

• Chemical Safety: 1-Cyclopropylpropane-1-sulfonyl chloride is expected to be corrosive and moisture-sensitive. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[19] Benzylamine and triethylamine are corrosive and have strong odors. Dichloromethane is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a well-ventilated fume hood.

Step-by-Step Protocol:

• Reagent Preparation:

  • In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, dissolve benzylamine (1.0 mmol, 1.0 eq.) and triethylamine (1.2 mmol, 1.2 eq.) in 3 mL of anhydrous dichloromethane.

• Addition of Sulfonyl Chloride:

  • To the stirred solution from Step 1, add 1-Cyclopropylpropane-1-sulfonyl chloride (1.0 mmol, 1.0 eq.) dropwise at room temperature.

  • Rationale: Triethylamine acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation.[5] DCM is a common solvent for this type of reaction and has moderate microwave absorbance.

• Microwave Irradiation:

  • Securely cap the reaction vial.

  • Place the vial in the microwave reactor cavity.

  • Irradiate the reaction mixture under the following conditions:

    • Temperature: 80 °C

    • Time: 10 minutes

    • Power: Dynamic (the instrument will adjust power to maintain the target temperature)

    • Stirring: High

  • Rationale: The selected temperature and time are based on typical conditions for microwave-assisted sulfonamide synthesis, which often show significant rate acceleration compared to room temperature or conventional reflux.[22][23]

• Reaction Monitoring and Work-up:

  • After irradiation, allow the vial to cool to room temperature.

  • Monitor the reaction progress by TLC to confirm the consumption of the starting materials.

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x 10 mL), saturated aqueous NaHCO3 (2 x 10 mL), and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-benzyl-1-cyclopropylpropane-1-sulfonamide.

Data and Expected Outcomes

The following table provides a comparison of expected results between microwave-assisted and conventional heating methods for the synthesis of N-benzyl-1-cyclopropylpropane-1-sulfonamide.

Parameter	Microwave-Assisted Synthesis	Conventional Heating (Reflux)
Reaction Time	10 minutes	4-8 hours
Temperature	80 °C	40 °C (DCM reflux)
Yield	>90%	70-85%
Purity (crude)	High	Moderate (byproduct formation)
Solvent Volume	3 mL	10-20 mL

Visualizing the Process

Experimental Workflow

The following diagram illustrates the streamlined workflow of the microwave-assisted synthesis protocol.

Caption: Microwave-assisted sulfonamide synthesis workflow.

Reaction Mechanism

The core of the synthesis is a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride.

Caption: General mechanism for sulfonamide formation.

Troubleshooting and Further Considerations

• Low Yield: If the yield is lower than expected, ensure that all reagents and solvents are anhydrous, as sulfonyl chlorides are sensitive to moisture. The reaction temperature or time can also be increased.

• Incomplete Reaction: If starting material remains, consider increasing the microwave irradiation time or temperature.

• Solvent Choice: While DCM is effective, other solvents with higher dielectric constants, such as acetonitrile or DMF, can also be used and may lead to even faster reactions. However, they require higher temperatures for removal.

• Solvent-Free Conditions: For a greener approach, explore solvent-free reactions where the amine itself can act as the solvent, often with a solid support like silica gel.[5][24]

Conclusion

Microwave-assisted synthesis represents a significant advancement in the field of organic chemistry, offering a rapid, efficient, and environmentally conscious method for the preparation of valuable compounds. The protocol described herein for the synthesis of sulfonamides using 1-Cyclopropylpropane-1-sulfonyl chloride demonstrates the power of this technology to accelerate the drug discovery process. By adopting MAOS, researchers can significantly reduce development timelines and contribute to the creation of novel therapeutic agents.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024).

• De Luca, L., & Giacomelli, G. (2008). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids. The Journal of Organic Chemistry, 73(10), 3967–3969. Available at: [Link]

• Advanced mechanisms and applications of microwave-assisted synthesis of carbon-based materials: a brief review. (2024). RSC Publishing.

• Microwave-Assisted Synthesis, Characterization, and Biological Activity of New Copper (II) Complex with Sulfonamide. (2023). MDPI. Available at: [Link]

• Safety Considerations for Microwave Synthesis. CEM Corporation.
• De Luca, L., & Giacomelli, G. (2008). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids. The Journal of Organic Chemistry, 73(10), 3967-3969.
• Theory of Microwave Heating for Organic Synthesis. CEM Corporation.

• Lakrout, S., K'tir, H., Amira, A., Berredjem, M., & Aouf, N.-E. (2014). A simple and eco-sustainable method for the sulfonylation of amines under microwave-assisted solvent-free conditions. RSC Advances, 4(35), 18228. Available at: [Link]

• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020). PMC. Available at: [Link]

• Process for the preparation of cyclopropyl sulfonamide. (2009). Google Patents.
• Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A.

• A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. (2025). ResearchGate. Available at: [Link]

• Novel Sulfonamide Derivatives as a Tool to Combat Methicillin-Resistant Staphylococcus Aureus. (2023). Taylor & Francis Online. Available at: [Link]

• Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. (2025). NSTA. Available at: [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025).
• INFO. SHEET: LS3 – LABORATORY SAFETY – SAFE USE OF MICROWAVES.

• Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. (2025). ResearchGate. Available at: [Link]

• Comparison of microwave heating versus conventional heating. (2026). ResearchGate. Available at: [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2023). PMC. Available at: [Link]

• Sulfonamide derivatives: Synthesis and applications. (2024). Frontier Research Publication.

• Synthesis of cyclopropanes. Organic Chemistry Portal. Available at: [Link]

• Microwave Assisted Synthesis of Sodium Sulfonates Precursors of Sulfonyl Chlorides and Fluorides. (2011). PMC. Available at: [Link]

• What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples. (2025). Cleveland Clinic. Available at: [Link]

• Safe use of microwave ovens in laboratories. University of Nottingham. Available at: [Link]

• Microwave-assisted synthesis and bioevaluation of new sulfonamides. (2018). PMC. Available at: [Link]

• Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Scribd. Available at: [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (2020). SpringerLink. Available at: [Link]

• Novel Sulfonamide Derivatives as a Tool to Combat Methicillin-Resistant Staphylococcus Aureus. (2024). Taylor & Francis Online. Available at: [Link]

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• 1. ajchem-b.com [ajchem-b.com]
• 2. frontiersrj.com [frontiersrj.com]
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• 4. tandfonline.com [tandfonline.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. ajchem-a.com [ajchem-a.com]
• 7. ajgreenchem.com [ajgreenchem.com]
• 8. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Theory of Microwave Heating for Organic Synthesis [cem.com]
• 12. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 14. Cyclopropanesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 15. Cyclopropane synthesis [organic-chemistry.org]
• 16. CAS 139631-62-2: Cyclopropanesulfonyl chloride [cymitquimica.com]
• 17. Safety Protocols for Microwave Use in Science/STEM Instructional Spaces | NSTA [nsta.org]
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• 21. Safety Considerations for Microwave Synthesis [cem.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Microwave-assisted synthesis and bioevaluation of new sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Application Note: Catalytic Acceleration of Reactions with 1-Cyclopropylpropane-1-sulfonyl Chloride

This Application Note is designed for researchers and medicinal chemists working with 1-Cyclopropylpropane-1-sulfonyl chloride , a sterically significant secondary sulfonyl chloride scaffold.

Introduction & Chemical Context

1-Cyclopropylpropane-1-sulfonyl chloride represents a distinct class of "secondary" sulfonyl chlorides where the electrophilic sulfur atom is hindered by both a propyl chain and a cyclopropyl ring at the

-position. Unlike primary sulfonyl chlorides (e.g., methanesulfonyl chloride), this scaffold exhibits reduced electrophilicity due to steric crowding, making standard sulfonylation protocols sluggish or low-yielding.

The Challenge: Sterics vs. Elimination

The structural congestion at the C1 position creates two competing challenges:

• Reduced Reaction Rate: The nucleophilic attack on the sulfur is sterically impeded by the adjacent cyclopropyl and ethyl groups.

• Sulfene Formation Risk: The presence of an acidic

  -proton allows for base-mediated elimination to form a reactive sulfene intermediate ( ). While sulfenes react rapidly, they can lead to side reactions (e.g., dimerization, hydrolysis) if not controlled.

This guide focuses on Nucleophilic Catalysis to accelerate the direct substitution pathway while minimizing side reactions.

Mechanistic Insight: Nucleophilic Catalysis

To accelerate the reaction without relying solely on harsh bases (which promote elimination), we utilize nucleophilic catalysts that form a highly reactive "sulfonyl-ammonium" intermediate.

Primary Catalyst: 4-Dimethylaminopyridine (DMAP)

DMAP is the gold standard for accelerating sulfonylations. It attacks the sulfonyl chloride to form a N-sulfonylpyridinium salt . This intermediate is:

• More Electrophilic: The positive charge on the nitrogen pulls electron density from the sulfur, making it more susceptible to nucleophilic attack.

• Better Leaving Group: The DMAP moiety is a superior leaving group compared to chloride.

Secondary Catalyst: N-Methylimidazole (NMI)

For acid-sensitive substrates or when DMAP removal is difficult, NMI acts as a milder nucleophilic catalyst. It operates via a similar mechanism but is less basic, reducing the risk of

-deprotonation (sulfene formation).

Diagram 1: Mechanism of DMAP-Catalyzed Sulfonylation

The following diagram illustrates the catalytic cycle, highlighting the activation of the hindered sulfonyl chloride.

Caption: DMAP attacks the hindered sulfonyl chloride to form a reactive salt, which is then rapidly intercepted by the nucleophile.

Catalyst Selection Guide

Select your catalyst system based on the nucleophile type and steric constraints.

Nucleophile Type	Recommended Catalyst	Base System	Rationale
Primary Amines	None or NMI (0.1 eq)	TEA or Pyridine	Primary amines are usually nucleophilic enough; NMI ensures completion for hindered sulfonyls.
Secondary Amines	DMAP (0.1–0.2 eq)	DIPEA (Hünig's Base)	Steric clash between secondary amine and secondary sulfonyl requires strong activation by DMAP.
Anilines (Weak)	DMAP (0.5–1.0 eq)	Pyridine (Solvent)	Weak nucleophiles require high concentrations of the activated intermediate.
Alcohols (1°/2°)	DMAP (0.1 eq)	TEA / DCM	Sulfonate ester formation is slow; DMAP is mandatory to outcompete hydrolysis.
Hindered Alcohols	DMAP (1.0 eq) + AgOTf	DIPEA	"Super-activation" using Silver Triflate to precipitate AgCl can drive difficult reactions.

Experimental Protocols

Protocol A: Accelerated Sulfonylation of Secondary Amines

Target: Synthesis of hindered sulfonamides.

Reagents:

• 1-Cyclopropylpropane-1-sulfonyl chloride (1.2 equiv)

• Secondary Amine (1.0 equiv)

• Catalyst: DMAP (0.1 equiv)

• Base: DIPEA (2.0 equiv)

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step:

• Preparation: In a flame-dried flask under

  , dissolve the Amine (1.0 mmol) and DIPEA (2.0 mmol) in anhydrous DCM (5 mL).

• Catalyst Addition: Add DMAP (0.1 mmol) to the solution. Stir for 5 minutes.

• Reagent Addition: Cool the mixture to 0°C. Add 1-Cyclopropylpropane-1-sulfonyl chloride (1.2 mmol) dropwise (neat or dissolved in 1 mL DCM).

  • Note: Cooling is critical to prevent exotherms that favor sulfene side-reactions.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours.

  • Monitoring: Check TLC or LCMS. If starting amine remains after 6h, add another 0.1 eq of DMAP.

• Workup: Quench with saturated

  solution. Extract with DCM (3x). Wash organics with brine, dry over , and concentrate.

Protocol B: Sulfonate Ester Formation (Reaction with Alcohols)

Target: Creating sulfonate leaving groups from hindered alcohols.

Reagents:

• 1-Cyclopropylpropane-1-sulfonyl chloride (1.5 equiv)

• Alcohol (1.0 equiv)

• Catalyst: DMAP (0.2 equiv) — Higher loading needed for alcohols.

• Base: Triethylamine (TEA) (3.0 equiv)

• Solvent: DCM or Toluene

Step-by-Step:

• Dissolution: Dissolve Alcohol and TEA in DCM.

• Activation: Add DMAP (20 mol%) at RT.

• Addition: Add the sulfonyl chloride slowly at 0°C.

• Incubation: Stir at RT for 16 hours.

  • Tip: If the reaction stalls, heat to 40°C (refluxing DCM). The secondary sulfonyl chloride is thermally stable enough for mild heating.

• Purification: Flash chromatography is usually required to separate the ester from hydrolyzed sulfonic acid byproducts.

Troubleshooting & Optimization Logic

When reactions fail, use this logic flow to diagnose the issue. The steric bulk of the cyclopropyl-propyl chain often requires forcing conditions, but "forcing" must be specific (catalysis) rather than just heat (decomposition).

Diagram 2: Optimization Workflow

Caption: Decision tree for troubleshooting low yields with hindered sulfonyl chlorides.

Quantitative Comparison of Conditions

Variable	Standard Condition	Optimized Condition	Expected Yield Improvement
Catalyst	None	DMAP (10 mol%)	+40-60%
Base	TEA	DIPEA	+10-15% (Less byproduct)
Solvent	THF	DCM	+10% (Better solubility)
Temp	0°C constant	0°C RT	+20% (Overcomes steric barrier)

Safety & Handling

• Corrosivity: 1-Cyclopropylpropane-1-sulfonyl chloride is corrosive and a lachrymator. Handle only in a fume hood.

• Water Reactivity: Reacts violently with water to form hydrochloric acid and the corresponding sulfonic acid.

• Pressure: Reactions in sealed tubes should be monitored carefully as HCl gas generation can pressurize the vessel if the base scavenger is insufficient.

References

• Organic Chemistry Portal. Sulfonamide Synthesis by S-N Coupling. Retrieved from [Link]

• El-Faham, A., et al. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. International Journal of Peptide Research and Therapeutics. Retrieved from [Link]

Technical Notes & Optimization

Technical Support Center: Improving Yield in 1-Cyclopropylpropane-1-sulfonyl Chloride Coupling Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth technical guidance and troubleshooting for coupling reactions involving 1-cyclopropylpropane-1-sulfonyl chloride. The unique structural features of this substrate, namely the sterically demanding 1-propyl-substituted cyclopropyl group, present specific challenges that can impact reaction yield and purity. This guide offers practical, field-proven insights and detailed protocols to help you navigate these challenges and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: My coupling reaction with 1-cyclopropylpropane-1-sulfonyl chloride is showing low or no conversion. What are the likely causes?

A1: Low conversion is a common issue stemming from several factors. The primary culprit is often the significant steric hindrance posed by the 1-propyl group on the cyclopropane ring, which impedes the approach of the nucleophile to the electrophilic sulfur center.[1][2] Other contributing factors can include:

• Inadequate Base: The chosen base may not be strong enough or may be too sterically hindered to efficiently deprotonate the nucleophile or scavenge the HCl byproduct.

• Suboptimal Temperature: The reaction may require higher temperatures to overcome the activation energy barrier imposed by steric hindrance.

• Reagent Quality: The 1-cyclopropylpropane-1-sulfonyl chloride may have degraded due to moisture, leading to the formation of the unreactive sulfonic acid.

• Solvent Effects: The solvent may not be optimal for dissolving the reactants or promoting the desired reaction pathway.

Q2: I'm observing the formation of a significant amount of sulfonic acid as a byproduct. How can I prevent this?

A2: The formation of sulfonic acid is a clear indicator of the hydrolysis of your sulfonyl chloride. This is a common side reaction, especially given the reactive nature of sulfonyl chlorides.[3] To minimize hydrolysis, strict anhydrous conditions are paramount:

• Dry Solvents and Reagents: Ensure all solvents and reagents are rigorously dried before use.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon, to exclude atmospheric moisture.

• Proper Glassware Handling: Thoroughly dry all glassware in an oven and cool it under an inert atmosphere before use.

Q3: Is there a risk of the cyclopropyl ring opening under my reaction conditions?

A3: The cyclopropyl group is generally stable under many synthetic conditions, including typical basic conditions used for sulfonamide formation.[4] However, it can be susceptible to ring-opening under strong acidic conditions or in the presence of certain transition metals and radical initiators.[4][5] Given that sulfonamide synthesis is typically performed under basic or neutral conditions, ring-opening of an unsubstituted cyclopropane is unlikely. The presence of the propyl group at the 1-position does not significantly increase the ring strain to make it exceptionally labile under standard coupling conditions. However, it is a factor to consider if you are exploring unconventional catalytic methods.

Q4: What are the best practices for purifying the N-substituted-1-cyclopropylpropane-1-sulfonamide product?

A4: The purification strategy will depend on the physical properties of your product. Common techniques include:

• Crystallization: If your product is a solid, recrystallization from a suitable solvent system is often the most effective method for obtaining high purity. A patent for the synthesis of cyclopropyl sulfonamide suggests a mixture of toluene and ethanol for crystallization.[6][7]

• Column Chromatography: For non-crystalline or oily products, silica gel chromatography is the standard approach. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or heptane) and a polar solvent (e.g., ethyl acetate or dichloromethane) is typically effective.

• Acid-Base Extraction: If the sulfonamide product contains an acidic or basic moiety, an aqueous acid-base workup can be a powerful purification tool to remove neutral impurities.

Troubleshooting Guides

Guide 1: Low or No Product Yield

This guide provides a systematic approach to troubleshooting low yields in your coupling reaction.

DOT Script for Troubleshooting Low Yield

Caption: Troubleshooting Decision Tree for Low Reaction Yield.

Guide 2: Managing Steric Hindrance

The primary challenge with 1-cyclopropylpropane-1-sulfonyl chloride is steric hindrance. This guide provides strategies to overcome this issue.

Parameter	Problem	Recommended Solution	Rationale
Base Selection	A bulky base (e.g., triethylamine) may be too hindered to effectively deprotonate the amine or scavenge HCl.[2]	Switch to a smaller, non-nucleophilic base like pyridine or 2,6-lutidine. For less reactive amines, a stronger, non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) may be beneficial.	A less sterically encumbered base can more easily access the reaction center. Stronger bases can increase the concentration of the deprotonated, more nucleophilic amine.
Catalysis	The reaction is slow due to the high activation energy.	Add a catalytic amount (5-10 mol%) of 4-dimethylaminopyridine (DMAP).	DMAP acts as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate, which is more susceptible to attack by the amine nucleophile.[8]
Temperature	The reaction does not proceed at room temperature.	Gradually increase the reaction temperature, for example, to 40-60 °C or even reflux, while monitoring for decomposition.	Increased thermal energy helps the reacting molecules overcome the steric repulsion barrier.[2]
Reaction Time	The reaction is incomplete after standard reaction times.	Extend the reaction time and monitor the progress by TLC or LC-MS until the starting material is consumed.	Sterically hindered reactions are often slower and require more time to reach completion.
Alternative Coupling	Standard methods are ineffective.	Consider a copper-catalyzed cross-coupling reaction using the corresponding 1-cyclopropylpropane-1-boronic acid and the amine, if applicable.[9]	Transition metal-catalyzed reactions can sometimes proceed via different mechanisms that are less sensitive to steric hindrance.

Experimental Protocols

Protocol 1: General Procedure for Sulfonamide Formation with a Primary or Secondary Amine

This protocol provides a robust starting point for the coupling of 1-cyclopropylpropane-1-sulfonyl chloride with a primary or secondary amine.

DOT Script for Experimental Workflow

Caption: Standard Experimental Workflow for Sulfonamide Synthesis.

Protocol 2: Analytical Characterization

Accurate characterization of the starting material and product is crucial for troubleshooting and ensuring the quality of your results.

Technique	1-Cyclopropylpropane-1-sulfonyl Chloride	N-Aryl-1-cyclopropylpropane-1-sulfonamide (Example Product)
¹H NMR	Expect characteristic signals for the propyl group and the cyclopropyl protons. The protons on the carbon bearing the sulfonyl group will be downfield.	Appearance of signals corresponding to the aryl group. The NH proton of the sulfonamide will appear as a broad singlet, its chemical shift being solvent-dependent.[10]
¹³C NMR	Signals for the three carbons of the propyl group and the three carbons of the cyclopropyl ring. The carbon attached to the sulfonyl group will be significantly downfield.	Appearance of aromatic carbon signals. The chemical shifts of the cyclopropyl and propyl carbons will be slightly shifted upon sulfonamide formation.[11]
Mass Spec (MS)	Observe the molecular ion peak and characteristic fragmentation patterns, such as the loss of Cl (M-35) and SO₂ (M-64).	Observe the molecular ion peak corresponding to the coupled product.
IR Spectroscopy	Strong characteristic absorptions for the S=O stretching of the sulfonyl chloride group, typically in the range of 1370-1380 cm⁻¹ (asymmetric) and 1170-1190 cm⁻¹ (symmetric).	The S=O stretching frequencies will shift slightly. A characteristic N-H stretching band will appear around 3200-3400 cm⁻¹ for N-monosubstituted sulfonamides.

References

• WO2009053281A1 - Process for the preparation of cyclopropyl sulfonamide - Google Patents. (n.d.).

• Ramar, T., Ilangovan, A., & Subbaiah, M. A. M. (2023). Promoting Catalytic C-Selective Sulfonylation of Cyclopropanols against Conventional O-Sulfonylation Using Readily Available Sulfonyl Chlorides. The Journal of Organic Chemistry, 88(19), 13553–13567. [Link]

• Request PDF on ResearchGate. (n.d.). Promoting Catalytic C -Selective Sulfonylation of Cyclopropanols against Conventional O -Sulfonylation Using Readily Available Sulfonyl Chlorides. Retrieved from [Link]

• US20090112021A1 - Preparation of cyclopropyl sulfonylamides - Google Patents. (n.d.).

• Bar-Ziv, R., & Gembus, V. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(49), 17866-17870. [Link]

• Gembus, V., & Bar-Ziv, R. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie, 131(49), 18030-18034. [Link]

• Hethcox, J. D., & Wisniewski, S. R. (2019). Intramolecular Cross-Electrophile Coupling Reaction of Sulfonamides with Alkyl Chlorides. The Journal of Organic Chemistry, 84(24), 16327–16337. [Link]

• Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclopropyl group. Retrieved from [Link]

• Request PDF on ResearchGate. (n.d.). Reactions of representative sulfonyl chlorides and cyclic imines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• UCL Discovery. (n.d.). The Synthesis of Functionalised Sulfonamides. Retrieved from [Link]

• Kumar, S., & Van der Eycken, E. V. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. Green Chemistry, 23(20), 7972-8012. [Link]

• Request PDF on ResearchGate. (n.d.). Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. Retrieved from [Link]

• COPYRIGHTED MATERIAL. (n.d.). structure and reactivity of the cyclopropane species.

• Wipf, P., & Hopkins, T. D. (2009). “Click, Click, Cyclize”: A DOS Approach to Sultams Utilizing Vinyl Sulfonamide Linchpins. ACS chemical biology, 4(2), 123–132. [Link]

• Reeves, J. T., Fandrick, D. R., Tan, Z., Song, J. J., Yee, N. K., & Senanayake, C. H. (2012). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic letters, 14(17), 4482–4485. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• Reddit. (2021, August 1). effect of steric hindrance on nucleophiles. Retrieved from [Link]

• CSUSM. (2024, September 5). Adventures with Sulfonamides for Enabling Nickel- Catalyzed 1,2-Dicarbofunctionalization of Alkenes. Retrieved from [Link]

• Macmillan Group - Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• Request PDF on ResearchGate. (n.d.). Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Cross-Coupling of Cyclopropylmagnesium Bromide with Aryl Bromides Mediated by Zinc Halide Additives. Retrieved from [Link]

• u:scholar. (2018, July 25). Catalyst-dependent selectivity in sulfonium ylide cycloisomerization reactions. Retrieved from [Link]

• Li, W., & Jiang, H. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein journal of organic chemistry, 15, 223–232. [Link]

• Wurdack, M., & Rog-Zielinska, E. A. (2020). Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nature communications, 11(1), 4434. [Link]

• DTIC. (n.d.). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Retrieved from [Link]

• Hypha Discovery Blogs. (2021, September 23). Metabolism of cyclopropyl groups. Retrieved from [Link]

• MDPI. (2022, April 28). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Retrieved from [Link]

• MDPI. (n.d.). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Retrieved from [Link]

• bioRxiv.org. (2021, January 14). Chemical synthesis and purification of a non-hydrolyzable CTP analog CTPɣS. Retrieved from [Link]

• PMC. (2022, October 31). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Retrieved from [Link]

• . (n.d.). Retrieved from [Link]

• Willis, M. C., & Tatton, M. R. (2022). Modular Two-Step Route to Sulfondiimidamides. Organic letters, 24(25), 4643–4647. [Link]

• YouTube. (2023, February 3). Reaction Amines With Aryl Sulphonyl Chloride. Retrieved from [Link]

• SciELO. (n.d.). Sustainable and Reusable Sulfonic Acid-Functionalized Task-Specific Ionic Liquid Catalysts for Multicomponent Reactions. A Review. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (2025, February 12). 1H-NMR metabolomics and molecular networking reveal relationship between. Retrieved from [Link]

• ScholarWorks@GVSU. (n.d.). 1H NMR analysis of sulfanilamide-based imines synthesized from aromatic aldehydes. Retrieved from [Link]

• UCL Discovery - University College London. (n.d.). Radical Ring Opening Reactions of the Cyclopropylcarbinyl Systems. Retrieved from [Link]

Sources

• 1. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cyclopropyl group - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WO2009053281A1 - Process for the preparation of cyclopropyl sulfonamide - Google Patents [patents.google.com]
• 7. US20090112021A1 - Preparation of cyclopropyl sulfonylamides - Google Patents [patents.google.com]
• 8. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. OpenRiver - Research & Creative Achievement Day: 1H NMR analysis of sulfanilamide-based imines synthesized from aromatic aldehydes. [openriver.winona.edu]
• 11. Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan - PMC [pmc.ncbi.nlm.nih.gov]

Preventing hydrolysis of 1-Cyclopropylpropane-1-sulfonyl chloride during synthesis

Technical Support Center: Stability & Synthesis of 1-Cyclopropylpropane-1-sulfonyl chloride

Ticket ID: #SC-CY-309 Subject: Prevention of Hydrolysis and Thermal Decomposition in Secondary Aliphatic Sulfonyl Chlorides Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering instability with 1-Cyclopropylpropane-1-sulfonyl chloride . This is a known challenge. Unlike robust aromatic sulfonyl chlorides (e.g., Tosyl chloride), your target molecule presents a "perfect storm" of instability factors:

• Secondary Carbon Attachment: The sulfonyl group is attached to a secondary carbon. Secondary aliphatic sulfonyl chlorides are thermodynamically less stable than their primary or aromatic counterparts, making them prone to desulfonylation (loss of

  ).

• Cyclopropyl Donor Effects: The adjacent cyclopropyl ring is an electron-donating group (via

  -conjugation). While this stabilizes carbocations, it can destabilize the bond, making the sulfur atom more electrophilic and susceptible to nucleophilic attack by water (hydrolysis).

• Hydrolysis Susceptibility: The transition from Sulfonyl Chloride

  Sulfonic Acid is autocatalytic. The HCl produced during hydrolysis catalyzes further decomposition.

This guide provides a self-validating protocol to synthesize, isolate, and store this sensitive reagent.

Phase 1: Synthesis Strategy (The "Wet" Chemistry)

User Question: I am using the standard oxidative chlorination method (Thiol +

gas + Water), but my yield is <20%. Why?

Technical Diagnosis: The standard aqueous oxidative chlorination is too harsh for secondary aliphatic sulfonyl chlorides. The high concentration of water required for the

mechanism ensures that your product hydrolyzes almost as fast as it is formed. Furthermore, the exothermicity of addition likely triggers thermal decomposition of the cyclopropyl ring or the sulfonyl moiety.

Recommended Protocol: The NCS/HCl Anhydrous Route Switch to N-Chlorosuccinimide (NCS) in Acetonitrile. This method controls the water concentration stoichiometrically rather than using it as a solvent.

Reagents:

• 1-Cyclopropylpropane-1-thiol (Starting Material)

• N-Chlorosuccinimide (NCS) (4.0 equiv)

• 2M HCl (aq) (Used only in catalytic/stoichiometric amounts)

• Acetonitrile (MeCN) (Solvent)

Step-by-Step Protocol:

• Preparation: Cool a solution of NCS (4 equiv) in Acetonitrile/2M HCl (5:1 ratio) to 0°C . Crucial: Maintain <5°C to prevent thermal degradation.

• Addition: Add the thiol dropwise. Do not allow the internal temperature to rise.

• Mechanism Control: The NCS generates

  in situ at a controlled rate. The low water content converts the intermediate sulfenyl chloride to sulfonyl chloride without drowning the product in nucleophiles.

• Monitoring: Monitor via TLC or NMR immediately. Reaction is typically complete in <1 hour.

Visual Workflow:

Figure 1: Comparison of the high-risk aqueous chlorine route vs. the controlled NCS oxidative chlorination method.

Phase 2: Work-up & Isolation (The Critical 15 Minutes)

User Question: My NMR looks good in the reaction mixture, but after washing with Sodium Bicarbonate, the product disappears.

Technical Diagnosis: Never use Sodium Bicarbonate (

) with aliphatic sulfonyl chlorides. Base catalyzes the hydrolysis of sulfonyl chlorides. While aromatic sulfonyl chlorides might tolerate a quick basic wash, secondary aliphatic analogs will decompose instantly into the sulfonate salt.

Correct Isolation Protocol: The goal is to remove Succinimide (byproduct) and acid without exposing the product to base or heat.

Parameter	Specification	Reason
Quench Buffer	Ice-Cold Brine	Lowers water activity; prevents hydrolysis.
Wash Solution	Water (pH 6-7)	Neutral pH minimizes hydrolytic acceleration.
Drying Agent	MgSO4 (Anhydrous)	High capacity, rapid drying. Do not use .
Temperature	< 10°C	Rate of hydrolysis doubles for every 10°C rise.

Procedure:

• Dilution: Dilute the reaction mixture with cold Diethyl Ether or TBME (Methyl tert-butyl ether). Avoid DCM if possible as it is harder to remove without heat.

• Wash: Wash once quickly with ice-cold brine.

• Phase Cut: Separate layers immediately.

• Dry: Dry organic layer over MgSO4 for 5 minutes (no longer).

• Concentrate: Rotary evaporate at room temperature (do not heat the bath). Use high vacuum to remove solvent rather than heat.

Phase 3: Storage & Stability

User Question: I stored the pure oil in a vial, and by morning it had turned black and pressurized the vial.

Technical Diagnosis: You experienced Autocatalytic Decomposition .

• Trace moisture reacts with the sulfonyl chloride to release HCl.

• The HCl acts as a catalyst, cleaving more sulfonyl chloride.

• The secondary alkyl chain may undergo elimination (loss of

  and HCl) to form an alkene (1-cyclopropylpropene), which can polymerize (black tar).

Storage Protocol (The "Dry-Box" Standard):

• Container: Glass vial with a Teflon-lined cap.

• Atmosphere: Flush heavily with Argon or Nitrogen.[1]

• Additives: Add a few pellets of activated 4Å Molecular Sieves directly into the oil. This scavenges any HCl or

  generated.

• Temperature: Store at -20°C .

Decomposition Pathway Diagram:

Figure 2: The autocatalytic cycle of sulfonyl chloride decomposition. Note that HCl generation accelerates the degradation of the remaining material.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009).[2] Direct Conversion of Thiols and Disulfides into Sulfonyl Chlorides using N-Chlorosuccinimide. Journal of Organic Chemistry, 74(24), 9287–9291.

  • Grounding: Establishes the NCS/HCl/MeCN method as the gold standard for mild oxidative chlorin

• King, J. F., et al. (1992).[3] Mechanisms of Hydrolysis of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 114(5), 1743–1749.

  • Grounding: Details the mechanism of hydrolysis and the instability of aliphatic sulfonyl chlorides compared to arom

• BenchChem Technical Guides. (2025). Preventing decomposition of sulfonyl chloride during reaction.

  • Grounding: Provides industrial standard practices for handling moisture-sensitive electrophiles.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 3. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low reactivity of 1-Cyclopropylpropane-1-sulfonyl chloride with steric amines

Welcome to the technical support center for 1-Cyclopropylpropane-1-sulfonyl chloride. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges in the synthesis of sulfonamides, particularly when reacting this sulfonyl chloride with sterically demanding amines. Here, we provide in-depth troubleshooting guides, validated protocols, and a foundational understanding of the chemical principles at play.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low to no conversion in the reaction between 1-cyclopropylpropane-1-sulfonyl chloride and my sterically hindered amine?

A1: This is a common and challenging issue rooted in stereoelectronic effects. The low reactivity stems from two primary factors:

• Steric Hindrance: The core problem is the spatial bulk around the reactive centers. The 1-cyclopropylpropane-1-sulfonyl chloride has a sterically demanding group attached to the sulfur atom. When this is combined with a bulky, hindered amine (e.g., diisopropylamine, tert-butylamine, or complex drug fragments), the nucleophilic attack of the amine's nitrogen on the electrophilic sulfur atom is severely impeded. The activation energy for this step becomes prohibitively high, slowing the reaction dramatically.[1][2]

• Reduced Nucleophilicity of the Amine: Sterically hindered amines are often less nucleophilic than their smaller counterparts. The bulky alkyl groups can electronically influence the nitrogen's lone pair, making it less available for bonding.

Standard reaction conditions, such as using common bases like triethylamine (TEA) or pyridine in solvents like dichloromethane (DCM) at room temperature, are often insufficient to overcome this energy barrier.[3]

Troubleshooting Guide 1: The Critical Role of the Base

The choice of base is arguably the most critical parameter in this reaction. The base's primary role is to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[4] However, in sterically congested systems, its properties become much more nuanced.

Q2: My standard base, triethylamine (TEA), isn't working. What should I try next?

A2: Triethylamine is often ineffective in these cases because it is also a sterically hindered nucleophile and may not be basic enough to facilitate the reaction efficiently. You should systematically evaluate stronger, non-nucleophilic bases.[5][6] A non-nucleophilic base can deprotonate the intermediate without competing with the primary amine as a nucleophile.[5]

This protocol outlines a parallel synthesis approach to efficiently screen for a more effective base.

Objective: To identify a base that promotes the formation of the desired sulfonamide.

Materials:

• 1-Cyclopropylpropane-1-sulfonyl chloride

• Your sterically hindered amine

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Candidate Bases (see Table 1)

• Small reaction vials with caps

• Stir plate and stir bars

• TLC plates or LC-MS for monitoring

Procedure:

• In separate, dry vials, dissolve your sterically hindered amine (1.0 eq) in the chosen anhydrous solvent (e.g., DCM).

• To each vial, add a different base (1.5 - 2.0 eq) from Table 1.

• In a separate flask, prepare a stock solution of 1-cyclopropylpropane-1-sulfonyl chloride (1.1 eq) in the same anhydrous solvent.

• While stirring the amine/base solutions at 0 °C (ice bath), add the sulfonyl chloride solution dropwise to each vial.

• Allow the reactions to warm to room temperature and stir for 24 hours.

• Monitor the reaction progress at regular intervals (e.g., 2h, 6h, 24h) by TLC or LC-MS, comparing against a spot of the starting amine.

• Quench the reactions with saturated aqueous NH4Cl, extract with an organic solvent (e.g., EtOAc), dry, and concentrate to assess the crude product mixture.

Base	pKa of Conjugate Acid	Class	Key Features & Recommendations
Triethylamine (TEA)	~10.7	Tertiary Amine	Standard, often ineffective for hindered systems due to its own steric bulk.
N,N-Diisopropylethylamine (DIPEA)	~10.8	Tertiary Amine	More sterically hindered than TEA, making it less nucleophilic but still may not be basic enough.[5]
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	~13.5 (in water)[5]	Amidine	A strong, non-nucleophilic base. Excellent choice for promoting difficult reactions, including eliminations.[7]
Proton Sponge™ (1,8-Bis(dimethylamino)naphthalene)	~12.1 (in water)[7]	Diamine	Moderately strong, but exceptionally non-nucleophilic due to steric strain relief upon protonation.[8]
Potassium Carbonate (K₂CO₃)	~10.3	Inorganic	Heterogeneous base. Can be effective, especially at elevated temperatures in polar aprotic solvents like DMF or MeCN.[9]

Troubleshooting Guide 2: Optimizing Reaction Conditions

If changing the base does not yield satisfactory results, optimizing the solvent and temperature is the next logical step.

Q3: Can changing the solvent or temperature improve my yield?

A3: Absolutely. Solvent polarity can stabilize or destabilize the transition state of the reaction, while temperature provides the necessary energy to overcome the activation barrier.

• Solvent Effects: The reaction proceeds through a charged, tetrahedral intermediate. Polar aprotic solvents like Acetonitrile (MeCN), N,N-Dimethylformamide (DMF), or Tetrahydrofuran (THF) are generally preferred over nonpolar solvents like DCM or toluene. They can help stabilize this intermediate without interfering with the reaction through hydrogen bonding.[10]

• Temperature Effects: For highly hindered substrates, thermal energy is often required. Running the reaction at elevated temperatures (e.g., 40-80 °C) can significantly increase the reaction rate. However, be mindful of the stability of your starting materials and product at higher temperatures, as sulfonyl chlorides can degrade.[1] A temperature screen from room temperature up to the boiling point of the solvent is recommended.

Troubleshooting Guide 3: Alternative Activation Methods

When conventional methods fail, catalytic activation of the sulfonyl chloride can be a powerful strategy.

Q4: Are there any catalysts that can activate the sulfonyl chloride?

A4: Yes, 4-Dimethylaminopyridine (DMAP) is an excellent nucleophilic catalyst for this purpose. Even in catalytic amounts (5-10 mol%), DMAP can dramatically accelerate sulfonylation reactions, especially with hindered substrates.[11][12]

Mechanism of DMAP Catalysis: DMAP is more nucleophilic than the sterically hindered amine. It first reacts with the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate. This intermediate is much more electrophilic than the starting sulfonyl chloride. The sterically hindered amine can then attack this activated intermediate to form the sulfonamide, regenerating the DMAP catalyst in the process.[13]

Objective: To synthesize the sulfonamide using a catalytic amount of DMAP.

Procedure:

• To a solution of the sterically hindered amine (1.0 eq) in anhydrous MeCN, add a strong, non-nucleophilic base like DBU (1.5 eq).

• Add DMAP (0.1 eq).

• Stir the mixture for 10 minutes at room temperature.

• Add a solution of 1-cyclopropylpropane-1-sulfonyl chloride (1.1 eq) in anhydrous MeCN dropwise.

• Stir the reaction at room temperature or heat to 40-60 °C if necessary, monitoring by LC-MS.

• Work-up as described in the base screening protocol.

Logical Troubleshooting Workflow

When faced with low reactivity, follow a structured approach to diagnose and solve the problem. The flowchart below outlines a recommended experimental sequence.

References

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Macmillan Group - Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PubChem. Retrieved from [Link]

• Feng, C., & Wu, Y. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances, 11(54), 34229-34243. [Link]

• The Organic Chemistry Tutor. (2020, May 18). 26.04 Protecting Groups for Amines: Sulfonamides [Video]. YouTube. [Link]

• Das, B., & Reddy, K. H. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-204.

• Journal of Synthetic Chemistry. (2023, December 9). Aromatic Sulfonamides. Retrieved from [Link]

• University College London. (n.d.). The Synthesis of Functionalised Sulfonamides. UCL Discovery. Retrieved from [Link]

• European Journal of Chemistry. (2024, September 30). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. Retrieved from [Link]

• Chemistry LibreTexts. (2026, January 8). 6.3.11: Non-nucleophilic Brønsted-Lowry Superbases. Retrieved from [Link]

• D'Souza, M. J., & Kevill, D. N. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Molecules, 13(5), 1203-1215. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (2017, May 3). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. PubChem. Retrieved from [Link]

• ResearchGate. (2025, August 9). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• ResearchGate. (2008, May 19). (PDF) Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Retrieved from [Link]

• Wikipedia. (n.d.). Non-nucleophilic base. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cyclopropanesulfonyl chloride. PubChem. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). The first proton sponge-based amino acids: synthesis, acid–base properties and some reactivity. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Ishihara, K., et al. (2007). Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Journal of the American Chemical Society, 129(46), 14313-14316. [Link]

• Google Patents. (n.d.). WO2009053281A1 - Process for the preparation of cyclopropyl sulfonamide.

• Grokipedia. (n.d.). Non-nucleophilic base. Retrieved from [Link]

• UTRGV ScholarWorks. (n.d.). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 25). The Science Behind DMAP: Structure, Reactivity, and Catalytic Mechanism. Retrieved from [Link]

Sources

• 1. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. cbijournal.com [cbijournal.com]
• 4. youtube.com [youtube.com]
• 5. Non-nucleophilic base - Wikipedia [en.wikipedia.org]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. jsynthchem.com [jsynthchem.com]
• 10. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs | MDPI [mdpi.com]
• 11. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. nbinno.com [nbinno.com]

Minimizing side reactions when using 1-Cyclopropylpropane-1-sulfonyl chloride

Technical Support Center: 1-Cyclopropylpropane-1-sulfonyl Chloride Optimization

Ticket ID: #REQ-882-CYC Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Subject: Minimizing Side Reactions & Optimization of Sulfonylation Protocols

Executive Summary: The Reactivity Paradox

Welcome to the technical support hub for 1-Cyclopropylpropane-1-sulfonyl chloride . As a researcher, you are likely facing a specific set of challenges derived from this molecule's unique architecture.

This reagent is not a standard primary sulfonyl chloride. It possesses two structural features that create a "perfect storm" for side reactions:

• Secondary Steric Hindrance: The sulfonyl group is attached to a secondary carbon (C1), which is further crowded by the cyclopropyl ring. This significantly slows down the desired direct nucleophilic substitution (

  ).
• -Proton Acidity: The proton at C1 is highly acidic due to the electron-withdrawing sulfonyl group.

The Core Issue: Because the direct attack (

) is sterically hindered, the base-mediated elimination pathway (Sulfene formation) becomes the kinetically dominant route. Most "low yield" or "impurity" issues with this reagent stem from uncontrolled sulfene intermediates [1].

Mechanistic Analysis & Visualization

To troubleshoot effectively, you must visualize the competing pathways. The diagram below illustrates the bifurcation between the desired pathway and the destructive sulfene pathway.

Figure 1: Competing Reaction Pathways

Caption: Path A is the desired direct substitution. Path B (Sulfene) leads to multiple side products and loss of stereochemistry.

Critical Control Points (Troubleshooting Guide)

The following table summarizes the key variables you must control to favor Path A (Substitution) over Path B (Elimination).

Parameter	Recommendation	Technical Rationale
Temperature	-10°C to 0°C	Higher temperatures increase the kinetic energy available for the elimination (sulfene) barrier. Keeping it cold suppresses proton abstraction [2].
Base Selection	Pyridine or DABCO	Avoid Triethylamine ( ). is strong enough to rapidly deprotonate the -carbon. Pyridine acts as a nucleophilic catalyst, forming a reactive N-sulfonylpyridinium salt that accelerates without promoting elimination as aggressively [3].
Solvent	DCM (Anhydrous)	Water must be excluded.[1] In the presence of sulfenes, water reacts faster than many amines, leading to sulfonic acid (hydrolysis).
Stoichiometry	Amine Excess (1.2 equiv)	Since some sulfonyl chloride will inevitably degrade via hydrolysis or oligomerization, a slight excess of the nucleophile ensures complete conversion.
Addition Order	Reverse Addition	Crucial: Add the Sulfonyl Chloride slowly to the Amine/Base mixture. This keeps the concentration of the sulfonyl chloride low, minimizing self-condensation side reactions.

Frequently Asked Questions (FAQs)

Q1: I see a major side product that is acidic and water-soluble. What is it? A: This is likely the sulfonic acid derivative (1-cyclopropylpropane-1-sulfonic acid).

• Cause: Hydrolysis.[2][3][4] This happens if your solvent is "wet" or if you are using Schotten-Baumann conditions (aqueous base) which are unsuitable for this specific hindered chloride.

• Fix: Switch to anhydrous DCM and use an organic base scavenger (Pyridine). Ensure glassware is oven-dried.

Q2: My reaction mixture turned dark/black, and the yield is low. A: This indicates sulfene oligomerization .

• Cause: The local concentration of base was too high relative to the amine, or the temperature was too high. The sulfene intermediate reacted with itself or the starting material.

• Fix: Dilute the reaction. Use "Reverse Addition" (dropwise addition of the chloride to the amine). Cool to -10°C.

Q3: Can I use inorganic bases like

? A: generally, No .

• Reason: Inorganic bases usually require a biphasic system (Water/Organic). As noted in Q1, water rapidly hydrolyzes secondary sulfonyl chlorides via the sulfene intermediate. Unless you are using a phase transfer catalyst under strictly controlled conditions, homogeneous organic bases are superior for this substrate.

Q4: Does the cyclopropyl ring open during this reaction? A: Under standard basic sulfonylation conditions, unlikely .

• Nuance: Cyclopropyl rings are sensitive to acid and radicals. If you generate excessive HCl without immediate neutralization, or if you use Lewis Acids, you risk homoallylic rearrangement.

• Fix: Ensure you have at least 2.0 equivalents of base (or 1 eq base + 1 eq scavenger) to neutralize HCl instantly.

Validated Experimental Protocol

Protocol: Low-Temperature Sulfonylation of a Primary Amine Target: Minimizing Sulfene Formation

Reagents:

• 1-Cyclopropylpropane-1-sulfonyl chloride (1.0 equiv)

• Primary Amine (1.1 equiv)

• Pyridine (2.0 equiv) [Acts as base and catalyst]

• Dichloromethane (DCM), Anhydrous (0.2 M concentration)

Step-by-Step:

• Preparation: Flame-dry a round-bottom flask under Nitrogen/Argon.

• Amine Solubilization: Dissolve the Amine and Pyridine in anhydrous DCM.

• Cooling: Cool the amine solution to -10°C (Ice/Salt bath). Do not skip this.

• Controlled Addition: Dissolve the Sulfonyl Chloride in a separate small volume of DCM. Add this solution dropwise to the cold amine mixture over 15–20 minutes.

  • Why? This prevents a spike in concentration that favors side reactions.

• Reaction: Stir at -10°C for 1 hour, then allow to warm slowly to Room Temperature (RT) over 2 hours.

• Monitoring: Check TLC. If starting material remains, do not add heat. Add a catalytic amount of DMAP (4-dimethylaminopyridine) if the amine is non-nucleophilic, but be aware this increases sulfene risk.

• Workup: Quench with saturated

  (aq). Extract with DCM.[5] Wash organic layer with 1M HCl (to remove pyridine), then Brine. Dry over .

References

• King, J. F. (1975). Return of the sulfene. Accounts of Chemical Research, 8(1), 10–17. [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Section: Sulfonyl Chloride Hydrolysis and Aminolysis).

• R. J. Mulder, et al. (2019). Sulfonyl Chlorides: A Review of Synthesis and Reactivity. Organic Process Research & Development. [Link]

• Bio, M. M., et al. (2008).[2] Practical Synthesis of Sulfonamides via the Palladium-Catalyzed Amination of Aryl Nonaflates. Journal of Organic Chemistry. (Context on base selection for sensitive sulfonylations). [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Stability of 1-Cyclopropylpropane-1-sulfonyl chloride

Welcome to the dedicated technical support center for 1-Cyclopropylpropane-1-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for handling and optimizing the stability of this reactive compound during experimental procedures.

Introduction to 1-Cyclopropylpropane-1-sulfonyl chloride Stability

1-Cyclopropylpropane-1-sulfonyl chloride is a valuable reagent in organic synthesis, prized for its unique structural features. However, like most sulfonyl chlorides, it is a highly reactive electrophile susceptible to degradation under common experimental conditions.[1][2] The primary pathway for decomposition is hydrolysis, where the compound reacts with water to form the corresponding and often undesired sulfonic acid.[1][2] This process is significantly influenced by temperature, pH, and the presence of nucleophiles. Understanding and controlling these factors is paramount to ensure the integrity of your starting material and the success of your synthetic transformations.

This guide provides a series of frequently asked questions (FAQs) and troubleshooting scenarios to help you navigate the challenges of working with 1-Cyclopropylpropane-1-sulfonyl chloride, ensuring its optimal stability and reactivity for your intended application.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1-Cyclopropylpropane-1-sulfonyl chloride?

A1: The main routes of decomposition for 1-Cyclopropylpropane-1-sulfonyl chloride are:

• Hydrolysis: This is the most common degradation pathway. The sulfonyl chloride group reacts with water, even in trace amounts, to yield 1-cyclopropylpropane-1-sulfonic acid and hydrochloric acid.[1][2] This reaction is catalyzed by both acidic and basic conditions.

• Thermal Decomposition: At elevated temperatures, sulfonyl chlorides can decompose.[1] The specific decomposition products can vary, but may include the release of sulfur dioxide (SO₂) and the formation of chlorinated byproducts.[1] For many aliphatic sulfonyl chlorides, it is recommended to keep reaction temperatures below 30 °C to minimize thermal decomposition.[1]

• Reaction with Nucleophiles: Beyond water, other nucleophiles in your reaction mixture, such as alcohols, amines, or even certain solvents, can react with the sulfonyl chloride, leading to the formation of undesired side products and a decrease in the yield of your target molecule.[1]

Q2: How does pH affect the stability of 1-Cyclopropylpropane-1-sulfonyl chloride?

A2: The stability of 1-Cyclopropylpropane-1-sulfonyl chloride is significantly pH-dependent.

• Neutral to Slightly Acidic (pH 4-6): In this range, the rate of hydrolysis is generally at its minimum. However, the compound is still susceptible to hydrolysis if water is present.

• Strongly Acidic (pH < 4): Under strongly acidic conditions, the hydrolysis of sulfonyl chlorides can be accelerated.[3]

• Basic (pH > 8): Basic conditions dramatically increase the rate of hydrolysis. The hydroxide ion (OH⁻) is a potent nucleophile that readily attacks the electrophilic sulfur atom of the sulfonyl chloride, leading to rapid degradation.[4]

Therefore, to maximize stability in aqueous environments (which should generally be avoided), maintaining a slightly acidic to neutral pH is crucial.

Q3: What are the ideal storage conditions for 1-Cyclopropylpropane-1-sulfonyl chloride?

A3: To ensure the long-term stability of 1-Cyclopropylpropane-1-sulfonyl chloride, it should be stored under the following conditions:

• Temperature: Store in a cool, dry place. Refrigeration (2-8 °C) is recommended. Avoid exposure to high temperatures.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent exposure to atmospheric moisture.[1]

• Container: Use a tightly sealed container made of a non-reactive material (e.g., glass with a secure cap).

• Moisture: Protect from moisture at all times.[5][6]

Q4: What are the visual or analytical signs of decomposition?

A4: Decomposition of 1-Cyclopropylpropane-1-sulfonyl chloride can be identified by:

• Visual Cues:

  • Color Change: Development of a yellow or brown color can indicate degradation.[1]

  • Gas Evolution: The formation of HCl and SO₂ gases may be observed.[1]

• Analytical Indicators:

  • TLC/LC-MS: Appearance of a new, more polar spot (corresponding to the sulfonic acid) on a TLC plate or a new peak in the LC-MS chromatogram.[1]

  • NMR Spectroscopy: The presence of new peaks corresponding to the sulfonic acid or other degradation products.

  • Decreased Yield: A lower-than-expected yield in your reaction is a strong indicator of starting material decomposition.[1]

Troubleshooting Guide

This section addresses common issues encountered during experiments with 1-Cyclopropylpropane-1-sulfonyl chloride and provides actionable solutions.

Issue 1: Low yield of the desired product and formation of a significant amount of sulfonic acid byproduct.

Potential Cause	Troubleshooting Step	Expected Outcome
Presence of water in solvents or reagents.	Use freshly dried, anhydrous solvents. Ensure all other reagents are free of water. Dry glassware thoroughly in an oven before use.[1]	A significant reduction in the formation of the sulfonic acid byproduct and an increased yield of the desired product.
Exposure to atmospheric moisture.	Conduct the reaction under a strictly inert atmosphere (e.g., using a Schlenk line or a glovebox).[1]	Exclusion of atmospheric moisture, preventing hydrolysis during the reaction.
Aqueous work-up conditions.	If an aqueous work-up is necessary, perform it quickly and at a low temperature (0-5 °C). Use cold brine to wash the organic layer and minimize contact time.[1]	Reduced opportunity for the sulfonyl chloride to hydrolyze during the work-up procedure.

Issue 2: Reaction mixture turns dark, and a low yield is observed, even under anhydrous conditions.

Potential Cause	Troubleshooting Step	Expected Outcome
High reaction temperature.	Run the reaction at a lower temperature. For many reactions involving sulfonyl chlorides, maintaining the temperature below 30 °C is recommended.[1]	Reduced rate of thermal decomposition, leading to a cleaner reaction profile and a higher yield.
Prolonged reaction time.	Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed.	Minimized exposure of the product and any remaining starting material to potentially destabilizing conditions.
Presence of dissolved oxygen (for radical-sensitive reactions).	Degas the solvent by bubbling an inert gas (e.g., nitrogen or argon) through it before adding the reagents.[1]	Removal of dissolved oxygen, which can initiate or participate in radical decomposition pathways.

Data Presentation

Table 1: General Stability Profile of Aliphatic Sulfonyl Chlorides under Different Conditions

Parameter	Condition	Stability	Primary Degradation Product
pH	< 4	Low	Sulfonic Acid
4 - 6	Moderate	Sulfonic Acid
> 8	Very Low	Sulfonic Acid
Temperature	< 0 °C	High	-
0 - 30 °C	Moderate	Sulfonic Acid (if water is present)
> 30 °C	Low	Thermal decomposition products, Sulfonic Acid
Atmosphere	Inert (N₂, Ar)	High	-
Air (presence of moisture)	Low	Sulfonic Acid

Experimental Protocols

Protocol 1: General Procedure for a Reaction Using 1-Cyclopropylpropane-1-sulfonyl chloride

This protocol provides a general framework for using 1-Cyclopropylpropane-1-sulfonyl chloride in a reaction with a nucleophile (e.g., an amine) while minimizing decomposition.

• Preparation:

  • Thoroughly dry all glassware in an oven at >120 °C for at least 4 hours and allow to cool under a stream of inert gas.

  • Use freshly distilled or commercially available anhydrous solvents.

  • Ensure the nucleophile and any other reagents are anhydrous.

• Reaction Setup:

  • Assemble the reaction apparatus under a positive pressure of dry nitrogen or argon.

  • Dissolve the nucleophile (e.g., amine) and any base (e.g., triethylamine) in the anhydrous solvent in the reaction flask.

  • Cool the solution to the desired reaction temperature (typically 0 °C to room temperature).

• Addition of Sulfonyl Chloride:

  • Dissolve the 1-Cyclopropylpropane-1-sulfonyl chloride in a small amount of the anhydrous solvent.

  • Add the sulfonyl chloride solution dropwise to the stirred solution of the nucleophile over a period of 15-30 minutes.

  • Maintain the reaction temperature during the addition.

• Reaction Monitoring and Work-up:

  • Monitor the progress of the reaction by TLC or LC-MS.

  • Once the reaction is complete, proceed with the work-up. If an aqueous work-up is required, use cold (0-5 °C) water or brine and perform extractions quickly.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Protocol 2: Accelerated Stability Study Design

This protocol outlines a basic approach for an accelerated stability study to assess the stability of 1-Cyclopropylpropane-1-sulfonyl chloride under elevated temperature and humidity conditions. This can be useful for predicting its shelf-life under recommended storage conditions.[7][8]

• Sample Preparation:

  • Place a known quantity of 1-Cyclopropylpropane-1-sulfonyl chloride into several vials.

  • Seal the vials under an inert atmosphere.

• Storage Conditions:

  • Place the vials in stability chambers set to different conditions. According to ICH guidelines, typical accelerated conditions are 40 °C / 75% RH.[8][9]

  • Include a control set of vials stored under the recommended long-term storage conditions (e.g., 5 °C).[10]

• Time Points:

  • Pull samples at predetermined time points (e.g., 0, 1, 3, and 6 months for accelerated studies).[11]

• Analysis:

  • At each time point, analyze the samples using a validated stability-indicating method, such as HPLC or GC, to quantify the amount of remaining 1-Cyclopropylpropane-1-sulfonyl chloride and the formation of any degradation products.

  • Assess physical appearance (color, clarity).

• Data Evaluation:

  • Plot the concentration of 1-Cyclopropylpropane-1-sulfonyl chloride versus time for each condition.

  • Use the data from the accelerated conditions to extrapolate the expected shelf-life at the recommended storage temperature using appropriate kinetic models (e.g., the Arrhenius equation).[7]

Visualizations

Degradation Pathway of 1-Cyclopropylpropane-1-sulfonyl chloride

Caption: Primary degradation pathways for 1-Cyclopropylpropane-1-sulfonyl chloride.

Experimental Workflow for Stability-Indicating Analysis

Caption: General workflow for analyzing the stability of the compound.

References

• Cole-Parmer. (2005, October 31).
• ChemicalBook. (2025, February 1). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• BenchChem. (2025). Preventing decomposition of sulfonyl chloride during reaction.
• Indian Journal of Chemistry. (n.d.). Kinetics of Hydrolysis of.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet.
• CUTM Courseware. (n.d.).
• Binder World. (n.d.). ICH stability testing.
• European Medicines Agency. (2023, July 13).
• Memmert.com. (2012, October 12). Stability tests according to ICH Q1A (R2).
• Journal of the Chemical Society B: Physical Organic (RSC Publishing). (n.d.).
• Fisher Scientific. (2008, February 21).
• PMC. (2025, January 25).
• ResearchGate. (2026, January 22).
• Wikipedia. (n.d.). Sulfonyl halide.
• Sigma-Aldrich. (2024, September 7).
• OSTI.GOV. (1988, September 20). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article).
• Reddit. (2016, May 31). Hydrolysis stable sulfonyl chlorides.
• ResearchGate. (2025, August 10). Nucleophilic substitution at sulphonyl sulphur. Part 2.
• DTIC. (1982, April 26). Thermal Chemistry of Cyclopropyl Substituted Malonyl Peroxides. A New Chemiluminescent Reaction.
• Google Patents. (n.d.).
• USDA ARS. (n.d.). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils.
• PMC. (2022, December 8). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces.
• MDPI. (2023, January 10). Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process.
• Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Cyclopropane chemistry. Part III. Thermal decomposition of some halogenopolyfluorocyclopropanes.

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• 11. ema.europa.eu [ema.europa.eu]

Reference Data & Comparative Studies

1H NMR spectral interpretation of 1-Cyclopropylpropane-1-sulfonyl chloride

An In-Depth Guide to the ¹H NMR Spectral Interpretation of 1-Cyclopropylpropane-1-sulfonyl Chloride: A Comparative Analysis for Drug Development Professionals

As a Senior Application Scientist, the structural elucidation of novel chemical entities is a cornerstone of our daily work. For researchers in medicinal chemistry and drug development, an unambiguous understanding of a molecule's structure is paramount, as it dictates its function, reactivity, and potential as a therapeutic agent. Among the most powerful tools at our disposal is Nuclear Magnetic Resonance (NMR) spectroscopy, which provides an unparalleled window into the atomic connectivity and chemical environment of a molecule.

This guide provides a comprehensive analysis and interpretation of the ¹H NMR spectrum of 1-cyclopropylpropane-1-sulfonyl chloride, a compound of interest due to the presence of two key functionalities: a reactive sulfonyl chloride and a strained cyclopropyl ring. Both moieties are prevalent in pharmacologically active compounds. We will dissect the theoretical spectrum, compare it with simpler analogs to understand the contribution of each structural component, and provide a robust experimental protocol for acquiring high-quality data.

The Molecular Landscape: Identifying the Proton Environments

The first step in any NMR interpretation is to analyze the molecule's structure to identify all chemically non-equivalent protons. 1-Cyclopropylpropane-1-sulfonyl chloride possesses a chiral center at the carbon atom bonded to the sulfonyl chloride group (C1). This has significant consequences for the NMR spectrum, rendering adjacent methylene protons diastereotopic.

Caption: Molecular structure of 1-cyclopropylpropane-1-sulfonyl chloride with non-equivalent proton environments labeled.

We can identify five distinct sets of protons:

• Hₐ: The single methine proton on the carbon (C1) directly attached to the sulfonyl chloride group.

• Hₙ: The single methine proton of the cyclopropyl ring.

• Hⱼ, Hₖ, Hₗ, Hₘ: The four methylene protons on the cyclopropyl ring. Due to the chiral center at C1, these are all chemically non-equivalent.

• Hₑ, Hբ: The two diastereotopic methylene protons of the propyl chain.

• H₉, Hₕ, Hᵢ: The three protons of the terminal methyl group.

Theoretical ¹H NMR Spectrum: A Predictive Interpretation

By leveraging established principles of NMR spectroscopy and data from analogous compounds, we can predict the chemical shift (δ), multiplicity, and coupling constants (J) for each proton. The strongly electron-withdrawing nature of the sulfonyl chloride group is the dominant factor influencing the chemical shifts of nearby protons.[1][2][3]

Proton Hₐ (1H, alpha to -SO₂Cl)

• Predicted Chemical Shift (δ): ~3.7 - 4.0 ppm. The proton Hₐ is attached to the carbon bearing the highly electronegative sulfonyl chloride group, causing significant deshielding and a shift downfield. For comparison, the alpha-protons in butane-1-sulfonyl chloride resonate at approximately 3.68 ppm.[1] The additional presence of the cyclopropyl group, which also has some electron-withdrawing character due to its high s-character C-H bonds, will likely push this signal slightly further downfield.[4][5]

• Predicted Multiplicity: Triplet of doublets (td) or complex multiplet. Hₐ will be coupled to the diastereotopic methylene protons (Hₑ, Hբ) of the propyl group and the methine proton (Hₙ) of the cyclopropyl ring. This would ideally result in a triplet of doublets, but the complexity of the overlapping signals may render it a more generic multiplet.

Propyl Chain Protons (Hₑ, Hբ, H₉, Hₕ, Hᵢ)

• Hₑ, Hբ (2H, -CH₂-):

  • Predicted Chemical Shift (δ): ~1.8 - 2.2 ppm. These methylene protons are adjacent to the chiral center and are therefore diastereotopic, meaning they are chemically non-equivalent and will have different chemical shifts. They are deshielded by the nearby sulfonyl chloride group, but less so than Hₐ.

  • Predicted Multiplicity: Complex multiplet. Each of these protons will be coupled to Hₐ and the three methyl protons (H₉, Hₕ, Hᵢ). Furthermore, they will exhibit geminal coupling to each other. The resulting pattern will be a complex multiplet, often referred to as an ABX₃ system further split by Hₐ.

• H₉, Hₕ, Hᵢ (3H, -CH₃):

  • Predicted Chemical Shift (δ): ~1.0 - 1.2 ppm. This terminal methyl group is the most shielded of the propyl chain protons, resonating in the typical alkyl region.[6]

  • Predicted Multiplicity: Triplet (t). It will be split into a triplet by the two adjacent methylene protons (Hₑ, Hբ).

Cyclopropyl Ring Protons (Hₙ, Hⱼ, Hₖ, Hₗ, Hₘ)

The cyclopropyl protons present the most complex and characteristic region of the spectrum. Protons on a cyclopropane ring are famously shielded due to the ring current effect, typically appearing between 0 and 1 ppm.[4][7] However, the attached sulfonyl chloride group will deshield them.

• Hₙ (1H, methine):

  • Predicted Chemical Shift (δ): ~1.5 - 1.8 ppm. This proton is deshielded relative to a standard cyclopropyl proton due to the adjacent electron-withdrawing substituent.

  • Predicted Multiplicity: Complex multiplet. It is coupled to Hₐ and the four non-equivalent methylene protons of the cyclopropyl ring (Hⱼ, Hₖ, Hₗ, Hₘ), resulting in a complex signal.

• Hⱼ, Hₖ, Hₗ, Hₘ (4H, methylenes):

  • Predicted Chemical Shift (δ): ~0.5 - 1.4 ppm. This region will contain four distinct signals, each integrating to one proton. They will be significantly upfield but deshielded compared to unsubstituted cyclopropane (δ ≈ 0.22 ppm).[7]

  • Predicted Multiplicity: Complex multiplets. These protons will exhibit a web of couplings:

    • Geminal coupling (²J): Between protons on the same carbon (e.g., Hⱼ and Hₗ). Typically in the range of -4 to -9 Hz (the sign is usually not determined in a standard 1D spectrum).[8]

    • Vicinal cis-coupling (³J_cis): Between adjacent protons on the same side of the ring. Typically larger, in the range of 6 to 12 Hz.[8]

    • Vicinal trans-coupling (³J_trans): Between adjacent protons on opposite sides of the ring. Typically smaller, in the range of 2 to 9 Hz.[8] Each of these four protons will appear as a complex multiplet, likely a doublet of doublets of doublets (ddd) or more complex due to coupling with Hₙ.

Data Summary: Predicted ¹H NMR Parameters

Proton Label(s)	Integration	Predicted δ (ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
Hₐ	1H	3.7 - 4.0	Triplet of doublets (td) or multiplet (m)	³Jₐₑ, ³Jₐբ ≈ 7-8; ³Jₐₙ ≈ 8-9
Hₑ, Hբ	2H	1.8 - 2.2	Multiplet (m)	²Jₑբ ≈ 14-16; ³J to CH₃ ≈ 7; ³J to Hₐ ≈ 7-8
H₉, Hₕ, Hᵢ	3H	1.0 - 1.2	Triplet (t)	³J ≈ 7
Hₙ	1H	1.5 - 1.8	Multiplet (m)	³J to Hₐ, Hⱼ, Hₖ, Hₗ, Hₘ
Hⱼ, Hₖ, Hₗ, Hₘ	4H	0.5 - 1.4	Multiplets (m)	²J_gem ≈ 4-9; ³J_cis ≈ 6-12; ³J_trans ≈ 2-9

Comparative Analysis: Isolating Structural Effects

To build confidence in our interpretation, we can compare the predicted spectrum of our target molecule with simpler, known compounds.

• vs. 1-Propanesulfonyl Chloride: This analog lacks the cyclopropyl ring. Its spectrum would be much simpler, showing a triplet for the alpha-CH₂ (~3.7 ppm), a sextet for the beta-CH₂ (~2.0 ppm), and a triplet for the terminal CH₃ (~1.1 ppm). The presence of the complex, high-field signals between 0.5 and 1.8 ppm in our target molecule is a definitive indicator of the cyclopropyl group.

• vs. Cyclopropanesulfonyl Chloride: This analog lacks the propyl chain. Its ¹H NMR spectrum would show a methine proton (alpha to -SO₂Cl) significantly downfield (~3.0-3.5 ppm) and two methylene protons in the upfield region (~1.0-1.6 ppm).[9] The key difference is the absence of the signals corresponding to the propyl chain (Hₑ, Hբ, H₉, Hₕ, Hᵢ) in our target's spectrum. The chemical shift of the alpha-proton (Hₐ) in our target is further downfield due to the substitution of a hydrogen (in cyclopropanesulfonyl chloride) with an electron-donating alkyl group, a known alpha-substituent effect.

Experimental Protocol for ¹H NMR Data Acquisition

The reactive nature of sulfonyl chlorides necessitates careful experimental design to prevent degradation and ensure data integrity.[10]

Objective: To acquire a high-resolution ¹H NMR spectrum of 1-cyclopropylpropane-1-sulfonyl chloride for structural confirmation.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sulfonyl chloride into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a suitable deuterated aprotic solvent (e.g., CDCl₃ or Acetone-d₆). Chloroform-d is a common choice due to its ability to dissolve a wide range of organic compounds.[10]

  • Causality: Aprotic solvents are crucial as protic solvents (like D₂O or CD₃OD) can react with the highly electrophilic sulfonyl chloride, leading to the formation of the corresponding sulfonic acid and HCl.

  • Cap the NMR tube securely and gently invert several times to ensure complete dissolution.

• Instrument Setup (400 MHz Spectrometer):

  • Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity.

  • Pulse Program: Utilize a standard single-pulse experiment (e.g., 'zg30').

  • Acquisition Parameters:

    • Spectral Width: Set to a range that encompasses all expected signals (e.g., -1 to 12 ppm).

    • Acquisition Time (AQ): 3-4 seconds. A longer acquisition time provides better resolution.

    • Relaxation Delay (D1): 2-5 seconds. For a qualitative spectrum, this is sufficient. For accurate integration (quantitative analysis), D1 should be at least 5 times the longest T₁ relaxation time of the protons of interest.

    • Number of Scans (NS): 16-64 scans. The number of scans should be increased to improve the signal-to-noise ratio for dilute samples.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to achieve pure absorption lineshapes.

  • Calibrate the chemical shift axis using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS).

  • Integrate all signals to determine the relative proton ratios.

  • Analyze the multiplicities and measure the coupling constants for all relevant signals.

Workflow for Spectral Interpretation

A systematic approach is key to translating raw NMR data into a confirmed molecular structure.

Caption: A systematic workflow for the acquisition and interpretation of a ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of 1-cyclopropylpropane-1-sulfonyl chloride is rich with structural information, characterized by a significantly deshielded methine proton alpha to the sulfonyl chloride, a set of diastereotopic methylene protons, and a complex series of highly shielded signals corresponding to the cyclopropyl ring. A thorough interpretation, grounded in the fundamental principles of chemical shift and spin-spin coupling and supported by comparative analysis with simpler molecules, allows for the unambiguous confirmation of its structure. For professionals in drug discovery and development, mastering this level of spectral interpretation is not merely an academic exercise; it is a critical skill for validating synthetic products, ensuring purity, and ultimately, driving projects forward with confidence in the underlying molecular architecture.

References

• Kowalewski, J., & K. B. Wiberg . (1964). CORRELATIONS OF PROTON COUPLING CONSTANTS IN THE CYCLOPROPANE RING WITH ELECTRONEGATIVITY: CONSIDERATION OF THE PROTON RESONANCE SPECTRUM OF CYCLOPROPYLLITHIUM. Canadian Journal of Chemistry. [Link]

• Patel, D. J., Howden, M. E. H., & Roberts, J. D. (1963). Nuclear Magnetic Resonance Spectroscopy. Cyclopropane Derivatives. CaltechAUTHORS. [Link]

• Moser, A. (2008). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs. [Link]

• Roberts, J. D. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Defense Technical Information Center. [Link]

• Graham, J. D., & Rogers, M. T. (1962). PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES. ResearchGate. [Link]

• Chemistry LibreTexts . (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Doc Brown's Chemistry . cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation. [Link]

• Abraham, R. J., et al. (2008). 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. Magnetic Resonance in Chemistry. [Link]

• Chemistry Steps . (2024). NMR Chemical Shift Values Table. [Link]

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• 7. cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopropane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-Cyclopropylpropane-1-sulfonyl chloride

[1][2]

Executive Safety Directive

1-Cyclopropylpropane-1-sulfonyl chloride is a highly electrophilic reagent that presents immediate acute hazards upon exposure to moisture. The primary danger during disposal is not the toxicity of the organic framework, but the violent hydrolysis that releases hydrochloric acid (HCl) gas and generates significant heat.

CRITICAL WARNING: Never add water directly to the neat sulfonyl chloride. This can cause a "steam explosion" effect where the heat of reaction vaporizes the water instantly, dispersing corrosive acid mist.

This guide defines the standard operating procedure (SOP) for the controlled neutralization (quenching) and disposal of this reagent, ensuring operator safety and regulatory compliance (RCRA/EPA).

Chemical Profile & Reactivity Mechanism[3]

To dispose of this chemical safely, you must understand its degradation pathway. The sulfonyl chloride moiety (-SO₂Cl) is the reactive site.

• Hydrolysis Reaction: When exposed to water, the sulfur-chlorine bond cleaves.

• Byproducts:

  • Hydrochloric Acid (HCl): Corrosive gas/liquid.

  • 1-Cyclopropylpropane-1-sulfonic acid: A strong organic acid.

The cyclopropyl ring introduces strain but is generally stable under controlled basic hydrolysis. However, the exotherm from the sulfonylation of water is rapid.

Reactivity Visualization

The following diagram illustrates the degradation pathway you are artificially inducing during the quenching process.

Figure 1: Mechanism of alkaline hydrolysis for sulfonyl chlorides. The reaction is irreversible and exothermic.

Pre-Disposal Assessment Matrix

Before initiating any procedure, categorize your material to select the correct workflow.

Condition	Quantity	Recommended Workflow	Waste Code (US EPA)
Pure / Neat Liquid	< 10 mL	Protocol A (Controlled Quench)	D002 (Corrosive)
Pure / Neat Liquid	> 10 mL	Protocol A (Split into batches)	D002
Old / Sealed Bottle	Any	Protocol B (Lab Pack)	D002, D003 (Reactive)
Reaction Mixture	Dissolved	Protocol A (Dilute first)	F-List (Solvent dependent)

Operational Protocols

Protocol A: Controlled Alkaline Quenching (Standard)

Use this for residual reagents, cleaning glassware, or disposing of known small quantities.

Reagents Required:

• Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide (NaOH) (10% aq). Note: Carbonate is preferred to moderate the pH spike, though it will bubble (CO₂).

• Ice bath.[1][2]

• Dichloromethane (DCM) or Ethyl Acetate (optional, as co-solvent).[3]

Step-by-Step Procedure:

• Preparation of Quench Bath:

  • Prepare a 10-20% aqueous solution of Sodium Carbonate (Na₂CO₃).

  • Place the beaker in an ice bath and cool to < 5°C.

  • Calculated Excess: Ensure you have at least 2 molar equivalents of base relative to the sulfonyl chloride to neutralize both the HCl and the resulting sulfonic acid.

• Dilution (Crucial for Viscous/Neat Liquids):

  • If the sulfonyl chloride is neat (pure liquid), dilute it with a non-reactive organic solvent (e.g., DCM or Toluene) in a 1:5 ratio. This acts as a heat sink and prevents "hot spots" during addition.

• Controlled Addition:

  • Action: Slowly add the sulfonyl chloride solution into the stirred alkaline water.

  • Rate: Dropwise. Monitor temperature; do not allow the quench bath to exceed 20°C.

  • Observation: If using carbonate, expect vigorous bubbling (CO₂ evolution). Ensure the vessel is open (vented).

• Verification:

  • Stir the mixture for 30–60 minutes after addition is complete.

  • Check pH.[4] It must be basic (pH > 8). If acidic, add more base and stir longer.

• Separation & Disposal:

  • The mixture will likely separate into two phases if an organic solvent was used.[3]

  • Organic Phase: Dispose of as "Halogenated Organic Waste."

  • Aqueous Phase: Contains the sulfonate salt. Dispose of as "Aqueous Chemical Waste" (pH adjusted). Do not pour down the drain unless explicitly permitted by your facility's specific wastewater permit for sulfonates.

Protocol B: Direct Lab Packing

Use this for expired, sealed containers where opening them poses a safety risk (e.g., stuck caps, unknown pressure).

• Do not open the container.

• Place the primary container inside a polyethylene bag.

• Place this into a larger hazardous waste drum (Lab Pack).

• Label clearly: "Waste 1-Cyclopropylpropane-1-sulfonyl chloride, Water Reactive, Corrosive."

• Contact your hazardous waste contractor for pickup.

Decision & Workflow Logic

The following flowchart guides the researcher through the decision-making process to ensure the correct protocol is selected.

Figure 2: Operational decision tree for safe disposal.

Safety & PPE Requirements

Category	Requirement	Rationale
Eye Protection	Chemical Splash Goggles + Face Shield	Sulfonyl chlorides are lachrymators; contact with eyes causes irreversible damage.
Hand Protection	Silver Shield® (Laminate) or Double Nitrile (Heavy)	Standard latex is insufficient. Sulfonyl chlorides penetrate standard nitrile rapidly.
Respiratory	Fume Hood (Required)	HCl gas evolution is instantaneous upon moisture contact.
Body	Chemical Resistant Apron	Protects against splashes during the quenching exotherm.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes (40 CFR Part 261). [Link]

• Massachusetts Institute of Technology (MIT) EHS. (n.d.). SOP: Acid Chlorides and Sulfonyl Chlorides. [Link]

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• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pwaste.com [pwaste.com]

A Researcher's Comprehensive Guide to the Safe Handling of 1-Cyclopropylpropane-1-sulfonyl chloride

This guide is designed to move beyond a simple checklist, offering a procedural and logical framework for the safe handling, storage, and disposal of 1-Cyclopropylpropane-1-sulfonyl chloride. By understanding the chemical principles behind its reactivity, we can build a self-validating system of safety that protects not only ourselves but also the integrity of our research.

Hazard Identification: Understanding the Reactivity of the Sulfonyl Chloride Group

The primary hazards of 1-Cyclopropylpropane-1-sulfonyl chloride stem from the electrophilic nature of the sulfonyl chloride moiety. This functional group is highly susceptible to nucleophilic attack, particularly by water and other protic nucleophiles.

Key Hazards:

• Corrosivity: Sulfonyl chlorides are corrosive and can cause severe skin burns and eye damage upon contact.[1][2][3] The material is extremely destructive to the tissues of the mucous membranes and the upper respiratory tract.

• Violent Reaction with Water: This is a critical hazard. Contact with water or moisture leads to a rapid, exothermic reaction that liberates toxic and corrosive gases, namely hydrogen chloride (HCl) and the corresponding sulfonic acid.[1][4] This reactivity necessitates handling under strictly anhydrous conditions.

• Toxicity upon Inhalation: Inhalation of vapors or mists can be harmful, causing irritation to the respiratory system, coughing, and shortness of breath.[4] In severe cases, it can lead to more serious conditions like pneumonitis and pulmonary edema.

Hazard Class	Description	Primary Precaution
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[1][2]	Wear appropriate chemical-resistant gloves, a lab coat, and full-face protection.
Water Reactivity	Reacts violently with water, liberating toxic hydrogen chloride gas.[1][5]	Handle under an inert atmosphere (e.g., nitrogen or argon) and away from all sources of moisture.
Acute Toxicity (Inhalation)	Vapors are destructive to the upper respiratory tract.	Always handle inside a certified chemical fume hood.

Personal Protective Equipment (PPE): Your First and Last Line of Defense

The selection of PPE is not a matter of routine but a direct response to the identified risks. For 1-Cyclopropylpropane-1-sulfonyl chloride, the focus is on creating a complete barrier against a corrosive, water-reactive liquid.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Neoprene).[6][7]	To prevent skin contact and severe chemical burns. Always inspect gloves for integrity before use and change them immediately if contamination is suspected.[8]
Eye & Face Protection	Tight-fitting chemical splash goggles and a face shield.[7][9][10]	Provides a robust barrier against splashes and vapors, protecting the sensitive mucous membranes of the eyes and face. A face shield is mandatory when handling larger quantities or when working outside of a fume hood.[9]
Body Protection	Chemical-resistant lab coat or apron.[6][10]	Protects skin and personal clothing from accidental splashes. Contaminated clothing should be removed immediately and laundered by trained personnel before reuse.[5]
Respiratory Protection	Not typically required when working in a certified chemical fume hood.	A properly functioning fume hood provides adequate respiratory protection by containing vapors.[6] If there is a risk of exposure outside of a fume hood, a respirator with an appropriate cartridge for acid gases and organic vapors should be used.[10][11]

Workflow for Donning and Doffing PPE

Caption: Logical workflow for donning and doffing Personal Protective Equipment.

Engineering Controls and Safe Handling Protocols

Your primary engineering control for handling 1-Cyclopropylpropane-1-sulfonyl chloride is a certified chemical fume hood.[6][9] This provides essential ventilation to protect you from harmful vapors and a physical barrier against splashes.

Step-by-Step Handling Protocol

• Preparation: Ensure the chemical fume hood is functioning correctly.[6] Gather all necessary equipment, including anhydrous solvents, inert gas lines, and appropriate glassware that has been oven or flame-dried.

• Inert Atmosphere: All handling and transfers should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.[1]

• Transfers: Use syringes or cannulas for liquid transfers. When pouring, do so slowly and carefully to minimize the risk of splashing.[6]

• Reaction Quenching: Reactions containing residual sulfonyl chloride must be quenched carefully. Slowly add the reaction mixture to a separate flask containing an ice-cold, stirred, basic solution (e.g., 5% sodium bicarbonate) to neutralize the reactive species and the HCl byproduct.[12] Never add the quenching solution directly to the bulk reaction mixture.

Storage and Disposal: Maintaining Stability and Ensuring Safe Deactivation

Storage

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

• Container: Store in the original, tightly sealed container.[13][14]

• Location: Keep in a cool, dry, and well-ventilated area designated for corrosive materials.[1][6] The storage area should be locked and accessible only to authorized personnel.

• Incompatibilities: Store away from water, moisture, strong bases, and strong oxidizing agents.[1]

Disposal of Waste

All waste containing 1-Cyclopropylpropane-1-sulfonyl chloride must be treated as hazardous.

• Decontamination: All glassware that has come into contact with the chemical should be decontaminated. This can be done by rinsing with a small amount of a basic solution like dilute sodium bicarbonate, followed by water and an appropriate solvent.[12]

• Spill Residues: In case of a spill, absorb the material with an inert, non-combustible absorbent like sand or vermiculite.[6][12] Do not use combustible materials like paper towels or sawdust.[12] The contaminated absorbent should then be collected in a sealed container for hazardous waste disposal.[13]

• Waste Collection: Collect all liquid and solid waste in clearly labeled, sealed containers. Never mix sulfonyl chloride waste with other waste streams.[2]

• Final Disposal: Arrange for disposal through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal company.[13]

Emergency Procedures: A Plan for When Things Go Wrong

Accidents can happen despite the best precautions. A clear and practiced emergency plan is essential.

Emergency Spill Response Workflow

Caption: Decision workflow for responding to a chemical spill.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5] Seek immediate medical attention.[1][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[1][3]

• Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration, but do not use the mouth-to-mouth method.[1] Seek immediate medical attention.[2][3]

• Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water. Seek immediate medical attention.[8]

By adhering to these principles of hazard assessment, proactive protection, and emergency preparedness, you can confidently and safely incorporate 1-Cyclopropylpropane-1-sulfonyl chloride into your research workflows, advancing science while prioritizing personal and collective safety.

References

• ChemAnalyst. What are the safety precautions when handling Benzene Sulfonyl Chloride?[Link]

• New Jersey Department of Health. Hazard Summary: BENZENE SULFONYL CHLORIDE.[Link]

• Iowa State University Environmental Health and Safety. Safety Precautions for Corrosive Substances.[Link]

• DC Fine Chemicals. The importance of Personal Protective Equipment in the handling of chemicals.[Link]

• OSHA Training School. Corrosive Safety: Protecting Workers from Harmful Substances.[Link]

• Florida State University Emergency Management. Chemical Spills.[Link]

• Reddit. Removing thionyl chloride.[Link]

• U.S. Department of Health & Human Services. Personal Protective Equipment (PPE) - CHEMM.[Link]

• Trimaco. Essential Chemical PPE.[Link]

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